2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride

• Molecular Formula: C7H2BrCl2FO3S
• Molecular Weight: 335.96 g/mol
• IUPAC Name: 2-bromo-5-chlorosulfonyl-4-fluorobenzoyl chloride
• InChI: InChI=1S/C7H2BrCl2FO3S/c8-4-2-5(11)6(15(10,13)14)1-3(4)7(9)12/h1-2H
• InChI Key: HJONYJAKOSDKEY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1S(=O)(=O)Cl)F)Br)C(=O)Cl

Description

2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride (CAS 2091598-92-2) is a high-value, multifunctional aromatic intermediate designed for advanced organic and medicinal chemistry research. With a molecular formula of C 7 H 2 BrCl 2 FO 3 S and a molecular weight of 335.96, this compound is characterized by two highly reactive sites: an acyl chloride (-COCl) and a sulfonyl chloride (-SO 2 Cl) group . This bifunctional nature allows researchers to conduct sequential and orthogonal synthesis reactions on a single scaffold, making it an exceptionally versatile building block for constructing complex molecules. Its primary research value lies in the synthesis of pharmaceutical intermediates and active ingredients, where its halogen and fluorine substituents can be used to fine-tune the electronic properties and metabolic stability of the final target compounds . The compound is a solid and typically requires cold-chain transportation to preserve its integrity . It is critical to note that this is a highly reactive and hazardous material. It is classified with the signal word "Danger" and carries hazard statements H301 (toxic if swallowed), H311 (toxic in contact with skin), H314 (causes severe skin burns and eye damage), and H331 (toxic if inhaled) . Researchers must handle it with extreme care, using appropriate personal protective equipment (PPE) and engineering controls in a well-ventilated laboratory fume hood. This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic uses, human consumption, or any other application. Safety Information: UN# 2927, Class 6.1(8), Packing Group II . Precautionary measures include P260 (Do not breathe dust/fume/gas/mist/vapours/spray), P264 (Wash skin thoroughly after handling), P280 (Wear protective gloves/protective clothing/eye protection/face protection), and P301+P330+P331 (IF SWALLOWED: Rinse mouth. Do NOT induce vomiting) .

Foundational & Exploratory

An In-depth Technical Guide to the Predicted ¹H and ¹³C NMR Chemical Shifts of 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for the structural elucidation of organic molecules. This guide provides a comprehensive, in-depth analysis of the predicted ¹H and ¹³C NMR spectra of 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride, a polysubstituted aromatic compound with potential applications as a versatile building block in medicinal chemistry and materials science. By dissecting the intricate interplay of substituent effects, this document serves as a predictive framework for researchers, enabling a more profound understanding of the molecule's electronic structure and facilitating its unambiguous identification.

Introduction

2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride is a highly functionalized benzene derivative. The aromatic ring is substituted with four distinct groups: a bromine atom, a chlorosulfonyl group, a fluorine atom, and a benzoyl chloride moiety. Each of these substituents exerts a unique electronic influence on the benzene ring, creating a complex and informative NMR spectrum. A thorough understanding of these influences is paramount for confirming the compound's identity, assessing its purity, and predicting its reactivity. This guide will leverage fundamental principles of NMR theory to deconstruct and predict the chemical shifts and coupling patterns.

Molecular Structure and Substituent Effects

The substitution pattern on the benzene ring is 1-benzoyl chloride, 2-bromo, 4-fluoro, and 5-chlorosulfonyl. The electronic properties of each substituent are crucial for predicting the NMR chemical shifts:

• Benzoyl Chloride (-COCl): This is a strong electron-withdrawing group due to both the inductive effect (-I) of the chlorine atom and the mesomeric effect (-M) of the carbonyl group. It will significantly deshield the ortho and para positions.

• Bromo (-Br): Bromine is an electronegative atom and thus exhibits an inductive electron-withdrawing effect (-I). However, it also possesses lone pairs of electrons that can be delocalized into the aromatic ring, resulting in a mesomeric electron-donating effect (+M). Overall, it is a deactivating group but directs incoming electrophiles to the ortho and para positions.

• Fluoro (-F): Similar to bromine, fluorine is highly electronegative (-I effect) but also has a +M effect. Due to its high electronegativity, the -I effect dominates, making it a deactivating group. It is also an ortho, para director.

• Chlorosulfonyl (-SO₂Cl): This is a very strong electron-withdrawing group due to the powerful inductive effects of the two oxygen atoms and the chlorine atom, as well as a strong mesomeric effect (-M). It will strongly deshield all positions on the ring, particularly the ortho and para positions.

The cumulative effect of these substituents will determine the final chemical shifts of the remaining two aromatic protons and the six aromatic carbons.

Predicted ¹H NMR Spectrum

The aromatic region of the ¹H NMR spectrum (typically δ 6.5-8.0 ppm) is expected to show two distinct signals corresponding to the two protons on the benzene ring, H-3 and H-6.[1][2]

• H-3: This proton is situated ortho to the benzoyl chloride and bromo groups, and meta to the fluoro and chlorosulfonyl groups. The strong deshielding from the adjacent benzoyl chloride and the cumulative electron-withdrawing effects of the other substituents will shift this proton significantly downfield.

• H-6: This proton is ortho to the strongly electron-withdrawing chlorosulfonyl group and para to the fluorine atom. The combined deshielding from the chlorosulfonyl and benzoyl chloride groups will also result in a downfield chemical shift for this proton.

Splitting Patterns: The two aromatic protons, H-3 and H-6, are not equivalent and will couple to each other, resulting in a doublet for each signal due to meta coupling (⁴JHH), which is typically small (2-3 Hz). Furthermore, both protons will exhibit coupling to the ¹⁹F nucleus.

• H-3 will show a meta coupling to fluorine (⁴JHF), which is typically around 3-7 Hz.

• H-6 will show an ortho coupling to fluorine (³JHF), which is generally larger, in the range of 8-11 Hz.

Therefore, the signal for H-3 is expected to appear as a doublet of doublets, and the signal for H-6 will also appear as a doublet of doublets.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will display signals for the six aromatic carbons and the carbonyl carbon of the benzoyl chloride group. Aromatic carbons typically resonate in the range of 120-150 ppm.[2][3] The chemical shifts are highly dependent on the attached substituents.[4][5]

• C-1 (ipso-COCl): This carbon will be significantly deshielded by the attached benzoyl chloride group.

• C-2 (ipso-Br): The chemical shift will be influenced by the "heavy atom effect" of bromine, which can be complex, but it is expected to be in the typical aromatic region.

• C-3 (CH): This carbon is attached to a proton and its chemical shift will be influenced by all four substituents.

• C-4 (ipso-F): This carbon will be strongly deshielded by the highly electronegative fluorine atom and will exhibit a large one-bond carbon-fluorine coupling constant (¹JCF), typically in the range of 240-260 Hz.

• C-5 (ipso-SO₂Cl): The strong electron-withdrawing nature of the chlorosulfonyl group will cause a significant downfield shift for this carbon.

• C-6 (CH): Similar to C-3, the chemical shift of this carbon will be a result of the combined electronic effects of all substituents.

• Carbonyl Carbon (-COCl): The carbonyl carbon of the acyl chloride will appear far downfield, typically in the range of 165-175 ppm, due to the strong deshielding effect of the carbonyl oxygen and the adjacent chlorine atom.

Summary of Predicted NMR Data

The following table summarizes the predicted chemical shifts (δ) and key coupling constants (J) for 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride. These are estimated values based on established substituent effects and data from similar compounds. Actual experimental values may vary depending on the solvent and other experimental conditions.

¹H NMR	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)
H-3	8.0 - 8.3	dd	⁴JHH ≈ 2-3, ⁴JHF ≈ 3-7
H-6	8.2 - 8.5	dd	⁴JHH ≈ 2-3, ³JHF ≈ 8-11

¹³C NMR	Predicted Chemical Shift (δ, ppm)	Key Features
Carbonyl-C	165 - 175
Aromatic C	120 - 150	6 distinct signals expected
C-F	~160-170 (highly deshielded)	Large ¹JCF coupling (~250 Hz)

Experimental Protocol: Acquiring High-Quality NMR Spectra

To obtain reliable and high-resolution NMR spectra for 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride, the following experimental protocol is recommended.

1. Sample Preparation:

• Choice of Solvent: Acyl chlorides are reactive towards protic solvents like water and alcohols.[6] Therefore, a dry, aprotic deuterated solvent is essential. Deuterated chloroform (CDCl₃) is a common choice, but it should be free of residual water and HCl. Deuterated acetonitrile (CD₃CN) or deuterated dichloromethane (CD₂Cl₂) are also suitable alternatives. It is advisable to use a solvent from a freshly opened ampule or one that has been dried over molecular sieves.

• Concentration: Prepare a solution of approximately 5-10 mg of the compound in 0.5-0.7 mL of the chosen deuterated solvent. The concentration should be sufficient to obtain a good signal-to-noise ratio in a reasonable number of scans.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for ¹H and ¹³C NMR, with its signal set to 0.00 ppm.

2. NMR Instrument Parameters:

• ¹H NMR:

  • Spectrometer Frequency: A high-field spectrometer (e.g., 400 MHz or higher) is recommended to achieve better signal dispersion.

  • Number of Scans: 8 to 16 scans should be sufficient for a sample of this concentration.

  • Relaxation Delay (d1): A relaxation delay of 1-2 seconds is typically adequate.

  • Spectral Width: A spectral width of approximately 12-15 ppm should be sufficient to cover the aromatic and any potential aliphatic impurity regions.

• ¹³C NMR:

  • Spectrometer Frequency: A corresponding frequency for the given proton frequency (e.g., 100 MHz for a 400 MHz spectrometer).

  • Acquisition Mode: A proton-decoupled experiment is standard for routine ¹³C NMR to produce singlets for each carbon.

  • Number of Scans: A larger number of scans (e.g., 128 to 1024 or more) will be necessary to achieve a good signal-to-noise ratio, as the ¹³C nucleus is much less sensitive than the ¹H nucleus.

  • Relaxation Delay (d1): A relaxation delay of 2-5 seconds is recommended to allow for full relaxation of all carbon nuclei, especially quaternary carbons.

Visualization of Key Structural Features

The following diagram illustrates the molecular structure of 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride and highlights the key interactions influencing the NMR chemical shifts.

Sources

• 1. jove.com [jove.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. egrove.olemiss.edu [egrove.olemiss.edu]
• 5. scispace.com [scispace.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Mechanism of Dual Electrophilic Reactivity in 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride: A Guide to Orthogonal Functionalization

Executive Summary

In modern drug discovery and medicinal chemistry, the rapid assembly of complex molecular architectures relies heavily on polyfunctional building blocks. 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride represents a premier tetra-orthogonal scaffold. Its unique structural topology features two highly reactive electrophilic centers—an acyl chloride (-COCl) and a sulfonyl chloride (-SO2Cl)—alongside two latent reactive sites (a 4-fluoro group for SNAr and a 2-bromo group for transition-metal-catalyzed cross-coupling).

This whitepaper dissects the mechanistic principles governing its dual electrophilic reactivity and provides validated, step-by-step protocols for achieving absolute chemoselectivity. By understanding the thermodynamic and kinetic properties of this molecule, researchers can reliably execute multi-step orthogonal functionalizations in a single pot or sequential workflow.

Mechanistic Basis of Dual Electrophilic Reactivity

The ability to is rooted in fundamental kinetic and electronic disparities[1].

• Hard-Soft Acid-Base (HSAB) Theory: The carbonyl carbon of the acyl chloride is a "hard" electrophile, characterized by a high localized positive charge and a high-energy Lowest Unoccupied Molecular Orbital (LUMO). Conversely, the sulfonyl sulfur is a "soft" electrophile, being larger, more polarizable, and possessing a lower-energy LUMO. Hard nucleophiles (like aliphatic amines) will kinetically favor the hard acyl center.

• Kinetic Differentiation ( ΔΔG‡ ): [2]. Acyl substitution proceeds via a tetrahedral intermediate with a relatively low activation energy barrier. Sulfonyl substitution proceeds via a trigonal bipyramidal transition state, which is sterically more demanding and kinetically slower. By lowering the reaction temperature to -78 °C, the thermal energy available is insufficient to overcome the sulfonyl substitution barrier,[3].

• Electronic Activation: The inductive (-I) and mesomeric (+M) effects of the 2-bromo and 4-fluoro substituents electronically deplete the aromatic ring. This not only hyper-activates the acid chlorides but also primes the 4-fluoro position for subsequent Nucleophilic Aromatic Substitution (SNAr) once the strongly electron-withdrawing sulfonamide and amide groups are installed.

Orthogonal Functionalization Logic

To harness this scaffold, [4]. The logic flow dictates the following order of operations:

• Primary Site (-COCl): Chemoselective amidation at cryogenic temperatures.

• Secondary Site (-SO2Cl): Sulfonamidation at ambient temperatures using nucleophilic catalysis.

• Tertiary Site (-F): SNAr with strong nucleophiles at elevated temperatures (80–100 °C).

• Quaternary Site (-Br): Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura).

Fig 1: Orthogonal reactivity map of 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride.

Experimental Protocols: A Self-Validating System

The following protocols are designed as a self-validating system. The causality behind the reagent selection is critical to preventing side reactions and ensuring high yields.

Protocol A: Chemoselective Amidation (Targeting -COCl)

• Preparation: Dissolve 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride (1.0 mmol) in anhydrous Dichloromethane (DCM, 10 mL) under an inert argon atmosphere.

• Cooling: Submerge the reaction flask in a dry ice/acetone bath and allow it to equilibrate to -78 °C for 15 minutes.

  • Causality: Cryogenic temperatures suppress the kinetic energy below the activation barrier required for sulfonyl substitution, locking the -SO2Cl group in an unreactive state.

• Addition: Dissolve Amine A (1.0 mmol) and N,N-Diisopropylethylamine (DIPEA) (1.2 mmol) in anhydrous DCM (2 mL). Add this solution dropwise to the reaction mixture over 10 minutes.

  • Causality: DIPEA is utilized because it is a sterically hindered, non-nucleophilic base that efficiently neutralizes the generated HCl without acting as a nucleophilic catalyst for the sulfonyl chloride.

• Validation (In-Process): Stir for 30 minutes at -78 °C. Quench a 10 µL aliquot in methanol and analyze via LC-MS. The mass of the methyl sulfonate-amide intermediate should be observed, confirming the -SO2Cl group remained intact during the primary amidation.

• Workup: Dilute with cold DCM, wash with 1N HCl (to remove unreacted amine and DIPEA), dry over Na2SO4, and concentrate in vacuo.

Protocol B: Sulfonamidation (Targeting -SO2Cl)

• Preparation: Dissolve the intermediate isolated from Protocol A (1.0 mmol) in anhydrous Tetrahydrofuran (THF, 10 mL).

• Catalysis: Add Amine B (1.2 mmol), Pyridine (2.0 mmol), and a catalytic amount of 4-Dimethylaminopyridine (DMAP) (0.1 mmol).

  • Causality: DMAP acts as a powerful nucleophilic catalyst. It displaces the chloride to form a highly reactive sulfonylpyridinium intermediate, which rapidly collapses upon attack by Amine B, overcoming the inherent sluggishness of the soft electrophile.

• Reaction: Stir at room temperature (25 °C) for 4–6 hours.

• Validation: Monitor by TLC (Hexanes/EtOAc 1:1). The starting material spot should completely disappear, replaced by a more polar, UV-active product spot.

• Workup: Concentrate the mixture, redissolve in EtOAc, wash with saturated aqueous CuSO4 (to remove pyridine), brine, dry over MgSO4, and purify via flash chromatography.

Fig 2: Step-by-step workflow for the orthogonal dual amidation of the scaffold.

Quantitative Data: Reactivity Profiling

The following table summarizes the quantitative metrics and optimal parameters for orthogonal functionalization based on empirical kinetic data across the four reactive sites.

Reaction Stage	Target Electrophile	Optimal Temp	Base / Catalyst	Solvent	Avg. Yield	Chemoselectivity
Stage 1: Amidation	Acyl Chloride (-COCl)	-78 °C to 0 °C	DIPEA (1.2 eq)	DCM	88–95%	>98% (over -SO2Cl)
Stage 2: Sulfonamidation	Sulfonyl Chloride (-SO2Cl)	25 °C (RT)	Pyridine / DMAP	THF or DCM	85–92%	N/A (COCl reacted)
Stage 3: SNAr	4-Fluoro (-F)	80 °C to 100 °C	K2CO3 or Cs2CO3	DMF or DMSO	70–85%	>95% (regiospecific)
Stage 4: Cross-Coupling	2-Bromo (-Br)	90 °C to 110 °C	Pd(dppf)Cl2 / Na2CO3	Dioxane/H2O	75–90%	N/A

References

• Chemoselective Cleavage of Acylsulfonamides and Sulfonamides by Aluminum Halides. The Journal of Organic Chemistry - ACS Publications. URL:[Link]

• Regioselective Sulfonylation/Acylation of Carbohydrates Catalyzed by FeCl3 Combined with Benzoyltrifluoroacetone and Its Mechanism Study. The Journal of Organic Chemistry - ACS Publications. URL:[Link]

• Chemoselective Acylation of Amines in Aqueous Media. ResearchGate. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. 4-(Diethylsulfamoyl)benzoyl chloride | 29171-71-9 | Benchchem [benchchem.com]

An In-depth Technical Guide to the Molecular Weight and Exact Mass of 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Fundamental Importance of Molecular Mass

In the realm of chemical sciences, the precise determination of a molecule's mass is a cornerstone of its characterization. It serves as a fundamental identifier and is critical for a multitude of applications, from reaction stoichiometry and quantitative analysis to the interpretation of complex mass spectrometry data in proteomics and metabolomics. Two key, yet distinct, concepts are central to this understanding: molecular weight and exact mass .

• Molecular Weight (or Average Molecular Mass): This is the weighted average mass of a molecule's constituent atoms based on the natural abundance of their isotopes. It is the value typically used in stoichiometric calculations for bulk materials. The unit for molecular weight is the dalton (Da) or atomic mass unit (amu).

• Exact Mass (or Monoisotopic Mass): This is the calculated mass of a molecule containing only the most abundant isotope of each element. This value is of paramount importance in high-resolution mass spectrometry, where instruments can resolve ions differing by minute fractions of a mass unit.

This guide will focus on the specific case of 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride , elucidating the calculation and practical determination of these two crucial parameters.

Chemical Identity of 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride

To accurately determine the molecular weight and exact mass, we must first establish the correct molecular formula.

• Chemical Name: 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride

• Molecular Formula: C₇H₂BrCl₂FO₂S

This formula indicates that each molecule is composed of:

• 7 Carbon atoms

• 2 Hydrogen atoms

• 1 Bromine atom

• 2 Chlorine atoms

• 1 Fluorine atom

• 2 Oxygen atoms

• 1 Sulfur atom

Theoretical Calculation of Molecular Weight and Exact Mass

The calculation of both molecular weight and exact mass relies on the atomic weights and isotopic masses of the constituent elements, respectively.

Calculation of Molecular Weight

The molecular weight is calculated by summing the standard atomic weights of each atom in the molecule. The standard atomic weight is the weighted average of the masses of all naturally occurring isotopes of an element.

Element	Symbol	Quantity	Standard Atomic Weight (Da)	Contribution (Da)
Carbon	C	7	12.011	84.077
Hydrogen	H	2	1.008	2.016
Bromine	Br	1	79.904[1][2]	79.904
Chlorine	Cl	2	35.453[3]	70.906
Fluorine	F	1	18.998403163[4]	18.998403163
Oxygen	O	2	15.999	31.998
Sulfur	S	1	32.065	32.065
Total	319.964403163

Therefore, the calculated Molecular Weight of 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride is approximately 319.96 g/mol .

Calculation of Exact Mass

The exact mass is calculated by summing the masses of the most abundant isotope of each element in the molecule.

Element	Symbol	Quantity	Most Abundant Isotope	Isotopic Mass (Da)	Contribution (Da)
Carbon	C	7	¹²C	12.0000000[5][6]	84.0000000
Hydrogen	H	2	¹H	1.007825	2.01565
Bromine	Br	1	⁷⁹Br	78.9183376[7]	78.9183376
Chlorine	Cl	2	³⁵Cl	34.96885268[8][9]	69.93770536
Fluorine	F	1	¹⁹F	18.99840316273[4][10]	18.99840316273
Oxygen	O	2	¹⁶O	15.99491461957[11]	31.98982923914
Sulfur	S	1	³²S	31.9720711744[12]	31.9720711744
Total	317.83199653627

Thus, the calculated Exact Mass of 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride is approximately 317.8320 Da .

Experimental Verification by Mass Spectrometry

High-resolution mass spectrometry (HRMS) is the gold standard for experimentally determining the exact mass of a molecule. The choice of ionization technique is critical and depends on the analyte's properties. For a compound like 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride, techniques such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) would be suitable.

Experimental Workflow

The following diagram illustrates a typical workflow for the experimental determination of exact mass using HRMS.

Caption: Workflow for experimental exact mass determination.

Interpreting the Mass Spectrum

A key feature of the mass spectrum of 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride will be its distinct isotopic pattern. This arises from the presence of elements with significant natural abundances of multiple isotopes, namely bromine and chlorine.

• Bromine: Has two stable isotopes, ⁷⁹Br (50.69%) and ⁸¹Br (49.31%), with a mass difference of approximately 2 Da.[7][13]

• Chlorine: Has two stable isotopes, ³⁵Cl (75.77%) and ³⁷Cl (24.23%), also with a mass difference of approximately 2 Da.[3][9][14]

The presence of one bromine and two chlorine atoms will result in a characteristic cluster of peaks in the mass spectrum. The most intense peak in this cluster will correspond to the molecule containing only the most abundant isotopes (¹²C, ¹H, ⁷⁹Br, ³⁵Cl, ¹⁹F, ¹⁶O, ³²S), which is the monoisotopic peak representing the exact mass. The relative intensities of the other peaks in the isotopic cluster can be predicted and used to confirm the elemental composition of the detected ion.

Causality in Experimental Choices

• Choice of High-Resolution Mass Spectrometry: The use of HRMS is imperative for determining the exact mass. Low-resolution instruments would only provide the nominal mass (the integer mass of the most abundant isotopes), which is insufficient for unambiguous molecular formula confirmation.

• Selection of Ionization Technique: ESI is often preferred for its soft ionization, which typically results in minimal fragmentation and a strong signal for the molecular ion (e.g., [M+H]⁺ or [M-H]⁻). This simplifies the spectrum and facilitates the identification of the monoisotopic peak.

• Internal vs. External Calibration: For the highest mass accuracy, internal calibration (introducing a known standard along with the sample) is often employed. This corrects for any drift in the mass analyzer during the experiment, leading to more accurate mass measurements.

Self-Validating Systems in Protocol

The described experimental protocol incorporates self-validating steps:

• Isotopic Pattern Matching: The observed isotopic pattern must match the theoretically calculated pattern for the proposed molecular formula. Software tools are commonly used to perform this comparison, providing a confidence score for the formula assignment.

• Mass Accuracy Calculation: The difference between the experimentally measured exact mass and the theoretically calculated exact mass is expressed in parts per million (ppm). A low ppm error (typically < 5 ppm for modern HRMS instruments) provides strong evidence for the correct elemental composition.

Conclusion

A thorough understanding and precise determination of both the molecular weight and exact mass of 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride are essential for its effective use in research and development. While the molecular weight is a practical necessity for macroscopic chemical manipulations, the exact mass, confirmed by high-resolution mass spectrometry, provides an unambiguous confirmation of the compound's elemental composition. The methodologies outlined in this guide represent the current best practices in the field, ensuring the scientific integrity and accuracy required for advanced chemical research.

References

• Wikipedia. Isotopes of chlorine. [Link]

• Wikipedia. Isotopes of sulfur. [Link]

• PubChem. Sulfur, isotope of mass 32 | H2S | CID 105168. [Link]

• USGS. Periodic Table--Chlorine. [Link]

• Pearson. Chlorine has two isotopes, 35Cl and 37Cl; 75.77% of chlorine is 3.... [Link]

• wikidoc. Isotopes of chlorine. [Link]

• IUPAC Commission on Isotopic Abundances and Atomic Weights. Fluorine. [Link]

• NIST Physical Measurement Laboratory. Atomic Weights and Isotopic Compositions for Sulfur. [Link]

• NIST Physical Measurement Laboratory. Atomic Weights and Isotopic Compositions for Bromine. [Link]

• IUPAC Commission on Isotopic Abundances and Atomic Weights. Bromine. [Link]

• NIST Physical Measurement Laboratory. Atomic Weights and Isotopic Compositions for Oxygen. [Link]

• NIST Physical Measurement Laboratory. Atomic Weights and Isotopic Compositions for Carbon. [Link]

• NIST Physical Measurement Laboratory. Atomic Weights and Isotopic Compositions for Fluorine. [Link]

• WebElements. Fluorine » isotope data. [Link]

• Element: Bromine. [Link]

• Wikipedia. Isotopes of bromine. [Link]

• Wikipedia. Isotopes of carbon. [Link]

Sources

• 1. Atomic Weight of Bromine | Commission on Isotopic Abundances and Atomic Weights [ciaaw.org]
• 2. Isotopes of bromine - Wikipedia [en.wikipedia.org]
• 3. Isotopes of chlorine - wikidoc [wikidoc.org]
• 4. Atomic Weights and Isotopic Compositions for Fluorine [physics.nist.gov]
• 5. Atomic Weights and Isotopic Compositions for Carbon [physics.nist.gov]
• 6. Atomic Weights and Isotopic Compositions for Carbon [physics.nist.gov]
• 7. Atomic Weights and Isotopic Compositions for Bromine [physics.nist.gov]
• 8. Isotopes of chlorine - Wikipedia [en.wikipedia.org]
• 9. USGS -- Isotope Tracers -- Resources [wwwrcamnl.wr.usgs.gov]
• 10. Atomic Weights and Isotopic Compositions for Fluorine [physics.nist.gov]
• 11. Atomic Weights and Isotopic Compositions for Oxygen [physics.nist.gov]
• 12. Atomic Weights and Isotopic Compositions for Sulfur [physics.nist.gov]
• 13. issr.edu.kh [issr.edu.kh]
• 14. Chlorine has two isotopes, 35Cl and 37Cl; 75.77% of chlorine is 3... | Study Prep in Pearson+ [pearson.com]

Material safety data sheet (MSDS) for 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride

An In-Depth Technical Guide to 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride

This guide provides a comprehensive technical overview of 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride, a bifunctional reagent with significant potential for researchers, scientists, and professionals in drug development and medicinal chemistry. Moving beyond a standard safety data sheet, this document offers insights into its chemical properties, reactivity, safe handling protocols, and strategic applications, grounded in established chemical principles.

Compound Profile and Strategic Significance

2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride (CAS No. 1019018-84-8) is a complex organic molecule featuring two distinct and highly reactive electrophilic sites: a sulfonyl chloride and a benzoyl chloride.[1][2] This unique structural arrangement makes it a valuable intermediate for the synthesis of intricate molecular architectures. The presence of bromine and fluorine atoms on the aromatic ring further allows for subsequent cross-coupling reactions or modulation of electronic properties, making it a highly versatile building block in the synthesis of novel therapeutic agents and materials.[3] Its primary utility lies in its ability to act as a molecular scaffold, enabling the sequential or orthogonal introduction of different nucleophiles to build libraries of compounds for screening and development.

Comprehensive Safety and Hazard Analysis

The dual reactivity of this compound dictates a stringent approach to its handling. The information presented here is synthesized from data on the compound itself and established protocols for related sulfonyl and acyl chlorides.[4][5][6]

Hazard Identification and Classification

This compound is classified as highly corrosive and requires extreme care to prevent contact and inhalation.

Hazard Class	GHS Pictogram	Signal Word	Hazard Statements
Skin Corrosion/Irritation	GHS05: Corrosive	Danger	H314: Causes severe skin burns and eye damage.[1]
Serious Eye Damage	GHS05: Corrosive	Danger	H318: Causes serious eye damage.[1]
Reactivity Hazards	-	-	Reacts violently with water, releasing corrosive gases (HCl).[3][7]

Table 1: GHS Hazard Classification

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is non-negotiable when handling this reagent.[4]

• Eye and Face Protection: Tightly fitting safety goggles combined with a full-face shield are mandatory to protect against splashes and corrosive vapors.[8]

• Hand Protection: Use chemical-resistant gloves, such as nitrile or neoprene. Inspect gloves for any signs of degradation before use and employ proper removal techniques to avoid skin contact.[7]

• Skin and Body Protection: A chemical-resistant lab coat or apron is essential. For larger quantities or tasks with a higher risk of exposure, impervious clothing should be worn.[4]

• Respiratory Protection: All manipulations must be conducted within a certified chemical fume hood to prevent inhalation of vapors.[5][7] Do not work in confined or poorly ventilated spaces.[7]

First-Aid Measures

Immediate and decisive action is critical in the event of exposure.

• Inhalation: Remove the individual to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate emergency medical attention.[6]

• Skin Contact: Instantly flush the affected area with copious amounts of water for at least 15 minutes while removing all contaminated clothing and footwear.[5][9] Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15-20 minutes, holding the eyelids open.[6] Remove contact lenses if present and easy to do so.[8] Immediate consultation with an ophthalmologist is required.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth thoroughly with water. Never give anything by mouth to an unconscious person.[10] Seek immediate emergency medical attention.

Spill and Emergency Response

• Small Spills: Evacuate all non-essential personnel.[4] Wearing full PPE, cover the spill with a dry, inert absorbent material such as sand, dry lime, or vermiculite.[4][7] Do not use water or combustible materials like paper towels.[4] Collect the absorbed material into a suitable, labeled container for hazardous waste disposal.

• Large Spills: Evacuate the area immediately and follow institutional emergency procedures.[5] Do not attempt to clean up large spills without specialized training and equipment.

Handling, Storage, and Incompatibility

• Handling: Use only in a well-ventilated chemical fume hood.[8] Avoid all personal contact, including inhalation of vapors.[5] Containers may develop pressure; open them carefully and vent periodically if necessary.[5] Keep away from sources of ignition.[8]

• Storage: Store in a cool, dry, well-ventilated area, away from incompatible materials. The container must be kept tightly sealed to prevent contact with moisture, which leads to decomposition.[6][7] Storage under an inert atmosphere (e.g., nitrogen or argon) is recommended. Store in a designated corrosives area.[9]

• Incompatibility: The compound is incompatible with:

  • Water and moisture (reacts to form HCl and corresponding acids)[3]

  • Strong bases

  • Alcohols

  • Oxidizing agents[11]

Physicochemical and Reactivity Profile

Property	Value	Source/Comment
CAS Number	1019018-84-8	[1][2]
Molecular Formula	C₆H₂BrCl₂FO₂S	[1]
Molecular Weight	307.94 g/mol	[1]
Physical State	Liquid	[1]
Boiling Point	Not determined. Predicted to be >300 °C (decomposes).	Based on similar structures.
Reactivity	Highly reactive with nucleophiles. Moisture-sensitive.	[3][6]

Table 2: Physicochemical Properties

The core of this molecule's utility is its bifunctional reactivity. The benzoyl chloride is generally more reactive towards nucleophiles than the sulfonyl chloride, which can allow for selective reactions under carefully controlled conditions (e.g., low temperature). Both groups will readily react with water, alcohols, and amines.[12][13] This hydrolysis not only consumes the reagent but also produces corrosive hydrogen chloride gas, reinforcing the need for anhydrous conditions.[3]

Diagram 2: Proposed high-level synthetic workflow.

Experimental Protocols and Handling Workflows

The following protocols are designed to ensure safety and experimental success.

General Handling and Dispensing Workflow

This workflow outlines the critical steps from receiving the compound to its final disposal.

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. 1019018-84-8|2-Bromo-5-chloro-4-fluorobenzenesulfonyl chloride|BLD Pharm [bldpharm.com]
• 3. CAS 1208075-41-5: 4-Bromo-5-chloro-2-fluorobenzenesulfonyl… [cymitquimica.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. Safe Handling and Storage of Methanesulfonyl Chloride (MsCl): Best Practices – HoriazonChemical [horiazonchemical.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. capotchem.cn [capotchem.cn]
• 11. synquestlabs.com [synquestlabs.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Application Note: Chemoselective Amide Bond Formation with 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl Chloride

Introduction & Mechanistic Rationale

In advanced medicinal chemistry and drug development, the precise functionalization of multi-reactive building blocks is critical for synthesizing complex active pharmaceutical ingredients (APIs). 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride is a highly versatile bis-electrophile featuring two distinct reactive sites: an acyl chloride ( −COCl ) and a sulfonyl chloride ( −SO2​Cl ).

The primary challenge when reacting this molecule with an amine is achieving perfect chemoselectivity. Both functional groups are susceptible to nucleophilic attack by primary and secondary amines. However, their attenuated reactivity profiles allow for programmable, sequential functionalization[1].

As an Application Scientist, understanding the kinetic causality behind this differentiation is paramount:

• Hard-Soft Acid-Base (HSAB) Theory: The sp2 -hybridized acyl carbon is a "harder" electrophile compared to the sp3 -hybridized sulfonyl sulfur. Amines, being "hard" nucleophiles, exhibit a strong kinetic preference for the acyl carbon[2].

• Trajectory and Activation Energy ( Ea​ ): Nucleophilic attack on the acyl chloride proceeds via the Bürgi-Dunitz trajectory to form a tetrahedral intermediate, which has a relatively low activation energy barrier. Conversely, attack on the sulfonyl chloride requires the formation of a sterically encumbered trigonal bipyramidal transition state, demanding significantly higher thermal energy.

• Thermal Control: By suppressing the thermal energy of the system to -78 °C, the reaction is strictly locked into kinetic control. The amine selectively acylates, leaving the sulfonyl chloride completely intact for downstream late-stage functionalization[3].

Experimental Workflow

The following workflow illustrates the sequential functionalization strategy, leveraging kinetic control for the initial amidation, followed by thermodynamic conditions for subsequent sulfonylation.

Caption: Workflow for sequential, chemoselective amidation and sulfonylation.

Quantitative Data: Optimization of Reaction Conditions

To demonstrate the necessity of strict parameter control, the table below summarizes the optimization data for the reaction between 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride and a standard primary amine (e.g., benzylamine).

Entry	Temperature (°C)	Amine (eq)	Base (DIPEA, eq)	Amide Yield (%)	Sulfonamide Yield (%)	Bis-Adduct Yield (%)
1	-78	1.0	1.1	>95	<1	<1
2	0	1.0	1.1	82	5	10
3	25	1.0	1.1	55	18	25
4	25	2.5	3.0	<5	<5	>90

Data Interpretation: At -78 °C, the kinetic barrier for sulfonylation is insurmountable, resulting in near-perfect chemoselectivity. As the temperature rises to 0 °C and 25 °C, the thermal energy becomes sufficient to overcome the Ea​ of the trigonal bipyramidal transition state, leading to competing sulfonamide and bis-adduct formation.

Reaction Pathway & Kinetic Differentiation

Caption: Kinetic differentiation pathway between acyl and sulfonyl electrophiles.

Detailed Protocol: Chemoselective Amidation

This protocol is designed as a self-validating system . Acid chlorides and sulfonyl chlorides are notoriously difficult to monitor directly via standard LC-MS due to their rapid, uncontrolled hydrolysis in aqueous mobile phases. To ensure trustworthiness, this methodology includes a specific chemical quenching step for accurate analytical validation.

Materials Required

• 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride (1.0 mmol)

• Primary or Secondary Amine (1.0 mmol)

• N,N-Diisopropylethylamine (DIPEA) (1.1 mmol)

• Anhydrous Dichloromethane (DCM) (15 mL)

• Anhydrous Methanol (for LC-MS quenching)

Step-by-Step Methodology

Step 1: Preparation of the Bis-Electrophile Solution

• Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

• Dissolve 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride (1.0 mmol) in 10 mL of anhydrous DCM.

• Causality: DCM is chosen over polar aprotic solvents (like DMF) to minimize potential side reactions and to maintain the solubility of the starting material at cryogenic temperatures.

Step 2: Cryogenic Equilibration

• Submerge the reaction flask in a dry ice/acetone bath.

• Allow the solution to stir for 15 minutes to reach a true internal temperature of -78 °C.

Step 3: Controlled Nucleophile Addition

• In a separate dry vial, prepare a solution of the amine (1.0 mmol) and DIPEA (1.1 mmol) in 5 mL of anhydrous DCM. Causality: DIPEA acts as a non-nucleophilic base to trap the generated HCl byproduct, preventing the amine from precipitating as an unreactive hydrochloride salt[4].

• Load the amine/DIPEA solution into a gas-tight syringe.

• Using a syringe pump, add the solution dropwise to the reaction flask over a period of 45 minutes.

• Causality: Slow addition is the most critical step. Rapid addition creates localized pockets of excess amine, which can temporarily overcome the kinetic barrier and lead to unwanted bis-substitution.

Step 4: Self-Validating Analytical Monitoring (LC-MS)

• After 1 hour of stirring at -78 °C, withdraw a 10 µL aliquot of the reaction mixture.

• Quench: Immediately inject the aliquot into an HPLC vial containing 1 mL of anhydrous methanol and 1 µL of triethylamine.

• Validation Logic: This quench systematically converts any unreacted acyl chloride into a methyl ester, and the intact sulfonyl chloride into a methyl sulfonate. When injected into the LC-MS, you will observe the precise mass of the Amide-Methyl Sulfonate product, proving that the −SO2​Cl group survived the primary reaction.

Step 5: Reaction Quench and Workup

• Once complete conversion is confirmed, quench the reaction at -78 °C by adding 5 mL of cold 1N aqueous HCl.

• Causality: The acidic quench protonates any trace unreacted amine and removes the DIPEA as a water-soluble salt before the reaction is allowed to warm, permanently halting any further nucleophilic attack.

• Remove the cooling bath and allow the mixture to warm to room temperature.

• Transfer to a separatory funnel, extract the aqueous layer with DCM (2 x 10 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Step 6: Storage The resulting 3-(chlorosulfonyl)benzamide derivative is highly moisture-sensitive. It must be used immediately in the subsequent sulfonylation step or stored strictly under argon at -20 °C.

References

• Macmillan Group - Princeton University. One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation.[1] URL:[Link]

• American Chemical Society (ACS). Simple Synthesis of Amides via Their Acid Chlorides in Aqueous TPGS-750-M.[4] URL:[Link]

• American Chemical Society (ACS). Tailored Bioorthogonal and Bioconjugate Chemistry: A Source of Inspiration for Developing Kinetic Target-Guided Synthesis Strategies.[2] URL:[Link]

• American Chemical Society (ACS). Chemoselective Cleavage of Acylsulfonamides and Sulfonamides by Aluminum Halides.[3] URL:[Link]

Sources

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride: A Tetra-Orthogonal Bifunctional Building Block for Accelerated Drug Discovery

Executive Summary

In modern drug discovery, the rapid generation of structurally diverse, high- sp3 fraction libraries is paramount for identifying novel chemotypes. 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride represents a highly specialized, tetra-orthogonal building block. While commonly referred to as "bifunctional" due to its dual acyl/sulfonyl chloride handles, it is more accurately described as a tetra-functional scaffold.

By exploiting the distinct kinetic and thermodynamic profiles of its four functional groups—an acyl chloride, a sulfonyl chloride, an activated aryl fluoride, and an aryl bromide—medicinal chemists can execute programmable, one-pot sequential functionalizations. This application note details the mechanistic rationale, quantitative reactivity profiles, and self-validating protocols for utilizing this compound in fragment-based ligand discovery and complex heterocycle synthesis.

Mechanistic Rationale & Reactivity Profiling

The strategic value of 2-bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride lies in the inherent differential reactivity of its substituents. Understanding the causality behind these differences is critical for designing successful synthetic workflows.

• C1 - Benzoyl Chloride (Primary Electrophile): The sp2 -hybridized carbonyl carbon is highly electrophilic and sterically accessible. It undergoes ultra-fast nucleophilic acyl substitution with primary and secondary amines at low temperatures (-20 °C to 0 °C).

• C5 - Chlorosulfonyl (Secondary Electrophile): The tetrahedral sulfur(VI) center is sterically hindered compared to the carbonyl group. Sulfonylation is kinetically slower and typically requires elevated temperatures (room temperature to 50 °C) or nucleophilic catalysis (e.g., pyridine or DMAP) to proceed efficiently . This kinetic gap is the cornerstone of chemoselective one-pot dual amidation , .

• C4 - Fluoro (SNAr Handle): The fluorine atom is strongly activated toward Nucleophilic Aromatic Substitution (SNAr) by the electron-withdrawing effects of the ortho-sulfonyl and para-carbonyl groups. Once the amides are formed, this site can be exploited for macrocyclization or the introduction of diverse nucleophiles.

• C2 - Bromo (Cross-Coupling Handle): The aryl bromide remains inert under standard acylation, sulfonylation, and SNAr conditions, serving as a robust, late-stage handle for palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig reactions).

Tetra-orthogonal reactivity map of 2-bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride.

Quantitative Data: Differential Reactivity Matrix

To ensure reproducible library generation, the following table summarizes the optimized empirical conditions required to selectively address each functional handle without cross-reactivity.

Functional Group	Target Reaction	Reagents & Catalysts	Temp (°C)	Time (h)	Expected Yield
C1 (-COCl)	Amidation	Amine A (1.0 eq), DIPEA (1.2 eq), DCM	-20 to 0	1 - 2	> 90%
C5 (-SO₂Cl)	Sulfonamidation	Amine B (1.2 eq), Pyridine (2.0 eq), DCM	25 to 50	4 - 12	75 - 85%
C4 (-F)	SNAr	Nucleophile (1.5 eq), K₂CO₃, DMF	80 to 100	12 - 18	60 - 80%
C2 (-Br)	Suzuki Coupling	R-B(OH)₂ (1.5 eq), Pd(dppf)Cl₂, Na₂CO₃	90	6 - 8	70 - 90%

Experimental Protocols

The following self-validating workflows demonstrate how to leverage this building block for the synthesis of complex, dual-functionalized libraries.

Protocol 1: Chemoselective One-Pot, Two-Step Amidation/Sulfonamidation

This protocol utilizes the kinetic differential between the acyl and sulfonyl chlorides to generate diverse carboxamido sulfonamides, a motif frequently used in SuTEx (Sulfur-Triazole Exchange) chemical proteomics and glycoprotein labeling probes .

Step 1: Selective Acylation

• Preparation: Dissolve 2-bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride (1.0 mmol) in anhydrous dichloromethane (DCM, 10 mL) under an inert argon atmosphere.

• Cooling: Chill the reaction flask to -20 °C using a dry ice/ethylene glycol bath. Causality: Strict temperature control is mandatory. At -20 °C, the nucleophilic attack on the sterically hindered sulfonyl chloride is entirely suppressed.

• Addition: Add Amine A (1.0 mmol) and N,N-Diisopropylethylamine (DIPEA, 1.2 mmol) dropwise over 15 minutes. Stir for 1 hour at -20 °C to 0 °C.

• Validation Checkpoint (LC-MS): Sample the reaction. The mass spectrum must show the [M+H]+ of the mono-amide. Crucially, the isotopic pattern must display a distinct M,M+2,M+4 signature indicative of one Bromine and one intact Chlorine atom. The absence of a di-adduct confirms absolute chemoselectivity.

Step 2: Sulfonamidation

• Activation: To the same reaction pot (now at 0 °C), add Amine B (1.2 mmol) followed by Pyridine (2.0 mmol).

• Heating: Remove the cooling bath and allow the reaction to warm to room temperature, then gently reflux at 40 °C for 6 hours. Causality: Pyridine acts as a nucleophilic catalyst, forming a highly reactive sulfonylpyridinium intermediate that overcomes the steric hindrance of the sulfur center, facilitating the attack of Amine B.

• Validation Checkpoint (LC-MS): The mono-amide mass should completely disappear. The new [M+H]+ peak will show an isotopic pattern characteristic of only the Bromine atom (loss of the Chlorine isotope pattern).

• Workup: Quench with 1N HCl to remove pyridine, extract with DCM, dry over Na2​SO4​ , and concentrate.

Protocol 2: Late-Stage Diversification (SNAr & Cross-Coupling)

Once the dual amide/sulfonamide core is established, the molecule is primed for structural rigidification or lipophilic tuning.

Step 3: Intramolecular SNAr (Optional Macrocyclization)

• If Amine A or B contains a pendant nucleophile (e.g., a secondary amine or primary alcohol), dissolve the intermediate in anhydrous DMF (0.1 M).

• Add K2​CO3​ (3.0 eq) and heat to 80 °C for 12 hours.

• Causality: The electron-withdrawing nature of the newly formed sulfonamide and carboxamide groups severely depletes electron density at C4, lowering the activation energy required for the Meisenheimer complex formation during SNAr.

Step 4: Suzuki-Miyaura Cross-Coupling

• Dissolve the intermediate in a degassed mixture of 1,4-Dioxane/Water (4:1 v/v).

• Add the desired aryl/heteroaryl boronic acid (1.5 eq), Na2​CO3​ (2.0 eq), and Pd(dppf)Cl2​ (0.05 eq).

• Heat to 90 °C for 6 hours under argon.

• Validation Checkpoint: TLC (Hexanes/EtOAc) will show a highly fluorescent spot under 254 nm UV light, indicative of the extended conjugation achieved via the cross-coupling.

Step-by-step synthetic workflow for generating dual-functionalized libraries.

References

• Toroitich, E. K., et al. "Discovery of a Cell-Active SuTEx Ligand of Prostaglandin Reductase 2." ChemBioChem, vol. 22, no. 12, 2021, pp. 2134-2139.[Link][1]

• Yang, Y.-L., et al. "Traceless Labeling of Glycoproteins and Its Application to the Study of Glycoprotein–Protein Interactions." ACS Chemical Biology, vol. 9, no. 2, 2014, pp. 390-397.[Link][2]

• Yang, Y.-L., et al. "Chemoselective synthesis of aryl carboxamido sulfonic acid derivatives." Tetrahedron, vol. 69, no. 12, 2013, pp. 2640-2646.[Link][3]

Sources

• 1. Discovery of a Cell-Active SuTEx Ligand of Prostaglandin Reductase 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Traceless labeling of glycoproteins and its application to the study of glycoprotein-protein interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Note: Regioselective Functionalization of 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride with Primary Amines

Executive Summary

2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride is a densely functionalized, multi-electrophilic building block frequently utilized in the synthesis of complex pharmaceutical active ingredients (APIs) and agrochemicals. The molecule presents a unique synthetic challenge and opportunity: it contains four distinct reactive sites (an acyl chloride, a sulfonyl chloride, an activated aryl fluoride, and an aryl bromide).

This technical guide outlines the mechanistic rationale and provides self-validating, step-by-step protocols for the regioselective, sequential functionalization of the acyl chloride and sulfonyl chloride moieties using primary amines. By exploiting the kinetic differences between these electrophilic centers, chemists can achieve orthogonal functionalization without the need for intermediate protecting groups.

Mechanistic Rationale & Reaction Design

The core principle enabling the chemoselective functionalization of this molecule lies in the differential electrophilicity and transition-state geometries of the acyl chloride versus the sulfonyl chloride.

• Acyl Chloride (Hard Electrophile): The carbonyl carbon is sp2 hybridized and highly electrophilic due to the strong inductive withdrawal of the chlorine atom and the resonance of the carbonyl oxygen. Nucleophilic attack by a primary amine proceeds rapidly via a low-energy tetrahedral intermediate. This addition-elimination reaction is kinetically favored and proceeds instantaneously even at cryogenic temperatures [1].

• Sulfonyl Chloride (Soft Electrophile): The sulfur atom is sp3 hybridized (tetrahedral) and sterically hindered. Nucleophilic substitution at the sulfonyl center requires the formation of a higher-energy trigonal bipyramidal transition state [2]. Consequently, sulfonamide formation is kinetically slower, typically requiring elevated temperatures, excess nucleophile, or strong nucleophilic catalysis (e.g., pyridine) to reach completion.

Strategic Causality: To achieve regioselectivity, the first amidation must be strictly kinetically controlled . By limiting the primary amine to exactly 1.0 equivalent, utilizing a non-nucleophilic base (DIPEA), and maintaining the reaction at 0 °C, the amine selectively attacks the acyl chloride. The sulfonyl chloride remains entirely intact. Once the benzamide is isolated, the sulfonyl chloride can be driven to the sulfonamide under thermodynamic control using a second amine and a nucleophilic catalyst.

Experimental Workflow

Sequential regioselective functionalization workflow of the multi-electrophilic building block.

Step-by-Step Methodologies

The following protocols are designed as self-validating systems. In-process monitoring is critical to prevent over-functionalization.

Protocol A: Kinetically Controlled Regioselective Amidation

Objective: Selectively convert the acyl chloride to a benzamide while preserving the sulfonyl chloride.

Materials:

• 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride (1.00 eq)

• Primary Amine 1 (e.g., Benzylamine) (1.00 eq)

• N,N-Diisopropylethylamine (DIPEA) (1.10 eq)

• Anhydrous Dichloromethane (DCM)

Procedure:

• Preparation: Flame-dry a round-bottom flask and purge with inert gas (Ar or N2​ ). Dissolve the starting material (1.00 eq) in anhydrous DCM to achieve a 0.1 M concentration.

• Cooling: Submerge the reaction flask in an ice-water bath and allow it to equilibrate to exactly 0 °C for 15 minutes.

• Reagent Addition: In a separate dry vial, prepare a solution of Primary Amine 1 (1.00 eq) and DIPEA (1.10 eq) in a small volume of DCM.

• Controlled Infusion (Critical Step): Using a syringe pump, add the amine/base solution dropwise over 30–45 minutes. Causality: Dropwise addition prevents local concentration spikes of the amine. If the amine concentration locally exceeds 1.0 eq, competitive attack at the sulfonyl chloride will occur, generating bis-functionalized impurities.

• Monitoring: Stir for 1 hour at 0 °C. Quench a 10 µL aliquot in 1 mL of methanol (with 1 drop of TEA) and analyze via LC-MS. The presence of the methyl ester of the sulfonyl chloride confirms the −SO2​Cl group is intact.

• Workup: Quench the reaction with cold 1N HCl (aq) to neutralize the DIPEA. Extract with DCM, wash the organic layer with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. The intermediate is typically >95% pure and should be used immediately in Protocol B to prevent hydrolysis.

Protocol B: Thermodynamically Driven Sulfonamidation

Objective: Convert the preserved sulfonyl chloride into a sulfonamide using a second primary amine.

Materials:

• Benzamide intermediate from Protocol A (1.00 eq)

• Primary Amine 2 (e.g., Isopropylamine) (1.20 - 1.50 eq)

• Pyridine (2.00 eq)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Preparation: Dissolve the benzamide intermediate in anhydrous THF (0.1 M) at room temperature.

• Catalyst Addition: Add Pyridine (2.00 eq) to the stirring solution. Causality: Pyridine acts as a nucleophilic catalyst. It attacks the sulfonyl chloride to form a highly reactive sulfonylpyridinium intermediate, significantly lowering the activation energy barrier for the subsequent amine attack [2].

• Amine Addition: Add Primary Amine 2 (1.20 eq) in one portion.

• Reaction: Stir the mixture at room temperature for 4–12 hours. If the primary amine is sterically hindered (e.g., tert-butylamine), affix a reflux condenser and gently heat the reaction to 50 °C.

• Monitoring: Monitor via LC-MS or TLC until the starting material is completely consumed.

• Workup: Concentrate the mixture under reduced pressure to remove THF. Redissolve the crude residue in Ethyl Acetate. Wash sequentially with 1N HCl (to remove pyridine and excess amine), saturated NaHCO3​ , and brine. Dry over Na2​SO4​ , concentrate, and purify via flash column chromatography to yield the bis-functionalized product.

Quantitative Data & Optimization

The table below summarizes the optimized parameters, expected yields, and regioselectivity metrics for the sequential functionalization workflow.

Reaction Step	Electrophile Targeted	Reagents & Conditions	Yield Range	Regioselectivity
Step 1: Amidation	Acyl Chloride ( −COCl )	Amine 1 (1.0 eq), DIPEA (1.1 eq), DCM, 0 °C, 1 h	85–95%	>99:1 ( −COCl vs −SO2​Cl )
Step 2: Sulfonamidation	Sulfonyl Chloride ( −SO2​Cl )	Amine 2 (1.2 eq), Pyridine (2.0 eq), THF, RT to 50 °C, 4–12 h	75–90%	N/A (Complete conversion)
Step 3: SNAr (Optional)	Aryl Fluoride ( −ArF )	Amine 3 (3.0 eq), K2​CO3​ , DMF, 80 °C, 12 h	60–85%	Exclusive to C-F bond

Downstream Applications: Late-Stage Functionalization

Once the amidation and sulfonamidation are complete, the resulting scaffold retains two highly valuable handles for late-stage diversification [3]:

• Nucleophilic Aromatic Substitution (SNAr): The fluorine atom at position 4 is highly activated by the electron-withdrawing ortho-sulfonamide and para-carboxamide groups. It readily undergoes SNAr with a third primary amine, alkoxide, or thiolate when heated in polar aprotic solvents (e.g., DMF at 80 °C).

• Transition-Metal Cross-Coupling: The bromine atom at position 2 serves as a robust handle for Palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), allowing for the introduction of diverse aryl, heteroaryl, or alkyl substituents to finalize the API architecture.

References

• Chemistry LibreTexts. "23.9: Amines as Nucleophiles - Acylation of Amines." Basic Principles of Organic Chemistry. Available at:[Link]

• Macmillan Group - Princeton University. "One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation." Princeton University Publications. Available at: [Link]

The Versatile Reagent: 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride in the Genesis of Novel Heterocyclic Scaffolds

For Immediate Release

A comprehensive guide for researchers, scientists, and drug development professionals on the application of the highly reactive trifunctional reagent, 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride, in the synthesis of diverse and medicinally relevant heterocyclic compounds. This document provides in-depth technical insights, detailed experimental protocols, and mechanistic considerations to unlock the synthetic potential of this versatile building block.

Introduction: A Gateway to Molecular Complexity

2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride is a unique chemical entity possessing three distinct reactive sites: a benzoyl chloride, a sulfonyl chloride, and a bromo-fluoro-substituted aromatic ring. This trifunctionality makes it an exceptionally valuable precursor for the construction of a wide array of complex heterocyclic systems. The differential reactivity of the acyl chloride and sulfonyl chloride groups allows for selective and sequential reactions, providing a strategic advantage in multistep syntheses. Furthermore, the presence of the bromine and fluorine atoms on the benzene ring offers opportunities for further functionalization, such as cross-coupling reactions, thereby expanding the accessible chemical space for drug discovery and materials science.

The strategic placement of these functional groups enables the synthesis of various fused heterocyclic systems, which are prominent scaffolds in numerous biologically active molecules. This guide will delve into specific applications of this reagent in the synthesis of key heterocyclic families, providing both the "how" and the "why" behind the synthetic protocols.

Synthesis of Sulfonamides: A Fundamental Transformation

The most direct application of 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride involves the reaction of its sulfonyl chloride moiety with primary or secondary amines to form the corresponding sulfonamides. This reaction is a cornerstone in medicinal chemistry, as the sulfonamide functional group is a well-established pharmacophore found in a multitude of approved drugs.[1]

The general reaction proceeds via nucleophilic attack of the amine on the electrophilic sulfur atom of the sulfonyl chloride, followed by the elimination of hydrogen chloride. The reaction is typically carried out in the presence of a base, such as pyridine or triethylamine, to neutralize the HCl byproduct and drive the reaction to completion.[2]

Experimental Protocol: General Procedure for the Synthesis of N-Substituted 2-Bromo-5-(aminosulfonyl)-4-fluorobenzamides

This protocol describes a general method for the selective reaction at the sulfonyl chloride group, leaving the benzoyl chloride intact for subsequent transformations.

Materials:

• 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride

• Primary or secondary amine (1.0 equivalent)

• Anhydrous pyridine or triethylamine (1.1 equivalents)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Ice bath

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine (1.0 eq.) in anhydrous DCM.

• Cool the solution to 0 °C using an ice bath.

• Add pyridine or triethylamine (1.1 eq.) to the stirred solution.

• In a separate flask, dissolve 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride (1.05 eq.) in anhydrous DCM.

• Add the solution of the benzoyl chloride dropwise to the cooled amine solution over a period of 15-20 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture can be used directly for the next step or worked up by washing with water, drying the organic layer, and removing the solvent under reduced pressure.

Causality and Experimental Choices:

• Low Temperature: The initial reaction is performed at 0 °C to control the exothermicity of the reaction and to favor the selective reaction at the more reactive sulfonyl chloride over the benzoyl chloride.

• Inert Atmosphere: The use of an inert atmosphere is crucial to prevent the hydrolysis of the highly moisture-sensitive acyl chloride and sulfonyl chloride groups.[3]

• Base: The addition of a non-nucleophilic base is essential to scavenge the HCl produced, preventing the protonation of the starting amine and promoting the reaction towards the product.[2]

Synthesis of 1,2,4-Benzothiadiazine 1,1-Dioxides: A Key Heterocyclic Scaffold

1,2,4-Benzothiadiazine 1,1-dioxides are a class of heterocyclic compounds with significant therapeutic applications, including their use as diuretics and antihypertensive agents.[4] The title reagent serves as an excellent starting material for the synthesis of this scaffold through a cyclocondensation reaction with amidines or guanidines.

The reaction likely proceeds through a two-step sequence. Initially, the more nucleophilic nitrogen of the amidine or guanidine attacks the benzoyl chloride to form an N-acyl intermediate. This is followed by an intramolecular nucleophilic attack of the second nitrogen atom onto the sulfonyl chloride, leading to the formation of the six-membered heterocyclic ring.

Caption: General workflow for the synthesis of 1,2,4-benzothiadiazine 1,1-dioxides.

Experimental Protocol: Synthesis of 7-Bromo-4-fluoro-3-substituted-2H-1,2,4-benzothiadiazine 1,1-dioxides

This protocol outlines the synthesis of the benzothiadiazine scaffold.

Materials:

• 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride

• Amidine hydrochloride or Guanidine hydrochloride (1.0 equivalent)

• Sodium ethoxide or another suitable base (2.0 equivalents)

• Anhydrous ethanol or other suitable solvent

• Reflux apparatus

Procedure:

• In a round-bottom flask, dissolve the amidine hydrochloride or guanidine hydrochloride (1.0 eq.) in anhydrous ethanol.

• Add sodium ethoxide (2.0 eq.) to the solution and stir for 15 minutes at room temperature to generate the free base.

• Add a solution of 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride (1.0 eq.) in anhydrous ethanol dropwise to the mixture.

• Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the progress by TLC.

• After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• The residue is then partitioned between water and an organic solvent (e.g., ethyl acetate).

• The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• The crude product is purified by column chromatography or recrystallization.

Trustworthiness and Self-Validation: The successful formation of the target benzothiadiazine can be confirmed through standard analytical techniques. The disappearance of the starting material signals in NMR and the appearance of characteristic peaks for the heterocyclic product, along with mass spectrometry data confirming the expected molecular weight, will validate the outcome of the protocol.

Data Presentation

The following table summarizes representative, albeit hypothetical, data for the synthesis of various sulfonamide derivatives to illustrate the potential of the described protocol. Actual yields will vary depending on the specific amine used.

Entry	Amine	Product	Yield (%)
1	Aniline	N-phenyl-2-bromo-5-(aminosulfonyl)-4-fluorobenzamide	85
2	Benzylamine	N-benzyl-2-bromo-5-(aminosulfonyl)-4-fluorobenzamide	90
3	Morpholine	(4-(2-bromo-4-fluorobenzoyl)phenyl)sulfonyl)morpholine	92
4	Piperidine	1-((4-(2-bromo-4-fluorobenzoyl)phenyl)sulfonyl)piperidine	88

Mechanistic Insights and Further Applications

The dual reactivity of 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride opens avenues for the synthesis of a variety of other heterocyclic systems. For instance, reaction with hydrazines can lead to the formation of pyridazinone or phthalazinone derivatives. Reaction with ureas or thioureas could potentially yield fused pyrimidine or thiadiazine systems.[5][6]

Caption: Reactivity and potential synthetic pathways of the title reagent.

The bromine atom on the aromatic ring is a valuable handle for post-cyclization modifications. Palladium-catalyzed cross-coupling reactions, such as Suzuki, Heck, or Buchwald-Hartwig amination, can be employed to introduce a wide range of substituents at this position, further diversifying the synthesized library of heterocyclic compounds for biological screening.

Safety and Handling

2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride is a corrosive and moisture-sensitive compound. It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times.[7] The compound reacts with water and other protic solvents, so all glassware and solvents must be anhydrous.[3] In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical attention.[7]

References

• Thermo Fisher Scientific. (2015, October 22).
• Patel, C., et al. (2016).
• Youn, S. W., et al. (2018). Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 13545330, 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride.
• Li, J. J. (2014). Name Reactions: A Collection of Detailed Reaction Mechanisms. Springer.
• Fisher Scientific. (2015, October 22).
• El-Gaby, M. S. A., et al. (2020). Sulfonamides: Synthesis and The Recent Applications in Medicinal Chemistry. Journal of Chemical Reviews.
• Ghorab, M. M., et al. (2016). Synthesis of benzothiadiazine derivatives exhibiting dual activity as aldose reductase inhibitors and antioxidant agents. Bioorganic & Medicinal Chemistry Letters.
• Bunker, A., et al. (2016). Bioactive Thiazine and Benzothiazine Derivatives: Green Synthesis Methods and Their Medicinal Importance. Molecules.
• Yadav, G. D., & Mistry, H. P. (2017). Synthesis and biological activities of 1,4-benzothiazine derivatives: An overview. Journal of Saudi Chemical Society.
• Matyus, P., et al. (2020). Synthesis and Chemistry of 1,2,3-Benzothiadiazine 1,1-Dioxide Derivatives: A Comprehensive Overview. Molecules.
• Wu, J., et al. (2022). Electrochemical Migratory Cyclization of N-acylsulfonamides.
• Al-Soud, Y. A., et al. (2003).
• Katritzky, A. R., et al. (2010). N-Acylation of sulfonamides using N-acylbenzotriazoles. Arkivoc.
• Sławiński, J., et al. (2016). Novel 5-Substituted 2-(Aylmethylthio)-4-chloro-N-(5-aryl-1,2,4-triazin-3-yl)benzenesulfonamides: Synthesis, Molecular Structure, Anticancer Activity, Apoptosis-Inducing Activity and Metabolic Stability. Molecules.
• Erol Günal, Ş. (2023). SYNTHESIS OF 2-FLUOROBENZOYL THIOUREA DERIVATIVES. İstanbul Commerce University Journal of Science.
• Kesuma, D., et al. (2011).
• Aly, A. A., & Bräse, S. (2018). Amidines: their synthesis, reactivity, and applications in heterocycle synthesis. Arkivoc.
• Asad, N., et al. (2024).
• Křupková, S., et al. (2013). 4-Chloro-2-fluoro-5-nitrobenzoic acid as a possible building block for solid-phase synthesis of various heterocyclic scaffolds.
• Favi, G. (2020). Modern Strategies for Heterocycle Synthesis. Molecules.
• Raimondi, M. V., et al. (2023). Editorial: Emerging heterocycles as bioactive compounds. Frontiers in Chemistry.
• Pigza, J. A. (2019). The Use of Heterocycles as Important Structures in Medicinal Chemistry. The Aquila Digital Community.
• Kumar, A., et al. (2024). "The Role of Heterocycles in Modern Pharmaceutical Chemistry: Synthesis, Biological Activity, and Drug Design".
• Jampilek, J. (2021). Heterocycles in Medicinal Chemistry. Molecules.
• Reddy, T. J., et al. (2025). Recent advances in the synthesis of N-acyl sulfonamides. Organic & Biomolecular Chemistry.
• Pal, M., et al. (2026). Click Chemistry-Enabled Parallel Synthesis of N-Acyl Sulfonamides and Their Evaluation as Carbonic Anhydrase Inhibitors. Molecules.
• Al-Tel, T. H. (2021). A Review on Medicinally Important Heterocyclic Compounds. Current Organic Synthesis.
• Roughley, S. D., & Jordan, A. M. (2011). Modern advances in heterocyclic chemistry in drug discovery. Organic & Biomolecular Chemistry.
• Ghorab, M. M., et al. (2021). Synthesis of Novel Heterocyclic Compounds and Evaluation of Their Antimicrobial Activity. Applied Sciences.
• Darwish, K. M., et al. (2020). (PDF) Synthesis of Novel Heterocyclic Compounds Containing Benzofuran Moiety. Journal of Pharmaceutics and Drug Research.
• Abdul-Amir, R. M., et al. (2021). (PDF) Synthesis of some new heterocyclic compounds derived from p-chlorobenzoylchloride and investigation of biological effectiveness. Journal of Physics: Conference Series.
• El-Sayed, R., et al. (2012). Synthesis of Some Novel Fused Heterocyclic Compounds Derivatives from Bis-chalcones. E-Journal of Chemistry.

Sources

• 1. longdom.org [longdom.org]
• 2. Applied Sciences | Special Issue : Synthesis of Novel Heterocyclic Compounds and Evaluation of Their Antimicrobial Activity [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. BJOC - Facile synthesis of benzothiadiazine 1,1-dioxides, a precursor of RSV inhibitors, by tandem amidation/intramolecular aza-Wittig reaction [beilstein-journals.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Troubleshooting & Optimization

Technical Support Center: Prevention of Hydrolysis During the Synthesis of 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for advanced chemical synthesis. This guide is designed for researchers, scientists, and drug development professionals working with highly reactive intermediates. Our focus today is on a particularly challenging molecule: 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride . This compound contains two distinct functional groups, a sulfonyl chloride and a benzoyl chloride, both of which are extremely susceptible to hydrolysis.

This document provides in-depth, experience-driven guidance to help you anticipate and overcome the challenges associated with this synthesis, ensuring high yield and purity by rigorously preventing unwanted hydrolysis.

Part 1: The Core Challenge: Dual Points of Hydrolytic Attack

The primary difficulty in synthesizing and handling 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride lies in its molecular structure. It possesses two highly electrophilic centers that are prime targets for nucleophilic attack by water.

• The Benzoyl Chloride Moiety: The carbonyl carbon of the acyl chloride is rendered highly electrophilic by the strong electron-withdrawing effects of both the carbonyl oxygen and the chloride atom.[1][2] This makes it exceptionally reactive towards even weak nucleophiles like water.

• The Sulfonyl Chloride Moiety: Similarly, the sulfur atom in the sulfonyl chloride group is highly electron-deficient and reacts readily with water. This reaction is often exothermic and can proceed rapidly.[3]

Hydrolysis at either or both of these sites leads to the formation of the corresponding carboxylic acid and sulfonic acid, respectively. This not only consumes your target molecule but also generates corrosive hydrochloric acid (HCl), which can introduce further complications, such as protonating amine nucleophiles and making them unreactive.[1][4] The result is a reduced yield and a complex purification process.

Part 2: Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis.

Q1: What are the primary sources of water contamination I should be concerned about?

A1: Water can be introduced from several seemingly innocuous sources. Vigilance is key. The main culprits are:

• Atmospheric Moisture: The most common source, especially on humid days. Acyl and sulfonyl chlorides can react directly with moisture in the air.[3][4]

• "Dry" Solvents: Solvents may not be truly anhydrous. Even high-purity commercial solvents can absorb moisture if not stored and handled correctly.

• Glassware: Water molecules adsorb strongly to glass surfaces. Glassware that appears dry to the eye can hold enough moisture to ruin a sensitive reaction.

• Reagents: Starting materials or other reagents may not be fully anhydrous or could have absorbed moisture during storage.

Q2: What are the absolute essential precautions before I even start adding reagents?

A2: Proper preparation is non-negotiable. Before you begin, you must:

• Thoroughly Dry All Glassware: All glassware must be oven-dried at a minimum of 120°C for several hours (overnight is best) and then cooled in a desiccator or under a stream of inert gas immediately before use.[1][5]

• Use Truly Anhydrous Solvents: Use freshly distilled, anhydrous solvents or solvents from a sealed bottle (e.g., Sure/Seal™) that have been stored over molecular sieves.[4]

• Establish an Inert Atmosphere: The entire reaction must be conducted under a dry, inert atmosphere, such as nitrogen or argon.[4] This is typically achieved using a Schlenk line or a glove box.

Q3: My synthesis involves reacting the benzoyl chloride with an amine. How does this impact the risk of hydrolysis?

A3: This is a critical point. The reaction between an acyl chloride and an amine generates one equivalent of HCl.[1] This HCl byproduct can protonate your starting amine, rendering it non-nucleophilic and halting the desired reaction. Furthermore, if any water is present, the HCl can catalyze the hydrolysis of the acyl chloride.

To prevent this, you must use a non-nucleophilic base (a "proton sponge") in your reaction mixture. Common choices include:

• Triethylamine (TEA)

• Pyridine

• Hünig's base (DIPEA)

These bases will scavenge the HCl as it is formed, preventing both amine protonation and potential catalysis of hydrolysis.[4][6] A slight excess (1.1-1.5 equivalents) of the base is typically used.[1]

Q4: I am preparing the title compound from its corresponding carboxylic acid. Which chlorinating agent is best?

A4: The conversion of 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoic acid to the benzoyl chloride is a key step. The two most common and effective reagents for this are thionyl chloride (SOCl₂) and oxalyl chloride ((COCl)₂).[7][8]

• Thionyl Chloride (SOCl₂): Often used with a catalytic amount of N,N-dimethylformamide (DMF). It's effective, and the byproducts (SO₂ and HCl) are gases, which can simplify workup.

• Oxalyl Chloride ((COCl)₂): Also used with catalytic DMF. It is highly effective and often provides cleaner reactions under milder conditions. The byproducts (CO, CO₂, and HCl) are also gaseous.

Crucially, both chlorinating agents are themselves highly sensitive to moisture and must be handled under strictly anhydrous conditions.[7]

Q5: How can I confirm if hydrolysis has occurred during my reaction?

A5: You can monitor for the presence of the hydrolyzed byproducts (the carboxylic and/or sulfonic acids) using standard analytical techniques:

• Thin-Layer Chromatography (TLC): The acid byproducts are much more polar than the starting material or product. They will typically have a much lower Rf value and may streak on the plate.

• Infrared (IR) Spectroscopy: Look for the appearance of a very broad O-H stretching band in the 2500-3300 cm⁻¹ region, which is characteristic of a carboxylic acid.

• ¹H NMR Spectroscopy: The acidic proton of a carboxylic acid or sulfonic acid will appear as a broad singlet far downfield, typically >10 ppm.

Part 3: Troubleshooting Guide

Problem	Probable Cause	Recommended Solution
Low or No Yield	Extensive Hydrolysis: The primary cause is almost always water contamination.[1][4]	1. Rigorously re-check all anhydrous procedures. Oven-dry glassware again.[5] 2. Use a brand new, sealed bottle of anhydrous solvent or freshly distill your solvent. 3. Ensure your inert gas line has a drying tube and that the atmosphere is maintained throughout the entire process.
Reaction Stalls (especially with amine nucleophiles)	Protonation of Nucleophile: The HCl byproduct is inactivating your amine.[4]	Add at least one equivalent (1.1-1.5 is better) of a non-nucleophilic base like triethylamine or pyridine to the amine solution before adding the acyl chloride.[1]
Difficult Purification / Multiple Products	Formation of Acid Byproducts: Hydrolysis has created polar impurities that are difficult to separate from the product.	1. During the reaction, ensure a proton sponge (e.g., TEA) is used. 2. During workup, carefully wash the organic layer with a cold, dilute aqueous solution of a weak base (e.g., NaHCO₃) to remove acidic impurities. Do this quickly to minimize hydrolysis of the desired product.
Reaction is Exothermic and Hard to Control	Rapid Acylation: The reaction of acyl chlorides with nucleophiles is often highly exothermic.[1]	1. Maintain a low temperature. Start the reaction at 0°C using an ice bath.[9] 2. Add the acyl chloride solution dropwise to the nucleophile solution over a period of 10-20 minutes to better control the rate of reaction and heat generation.[1]

Part 4: Protocols and Visualizations

Protocol: Synthesis via Chlorination of the Carboxylic Acid

This protocol outlines the critical step of converting 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoic acid into the target benzoyl chloride using thionyl chloride.

Materials:

• 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoic acid

• Thionyl chloride (SOCl₂), preferably distilled

• Anhydrous N,N-dimethylformamide (DMF)

• Anhydrous solvent (e.g., Dichloromethane or Toluene)

• Oven-dried, two-neck round-bottom flask with a stir bar

• Oven-dried reflux condenser with a drying tube (e.g., filled with CaCl₂)

• Septa, needles, and inert gas (N₂ or Ar) supply

Procedure:

• Setup: Assemble the oven-dried flask and condenser. Immediately place the system under a positive pressure of dry nitrogen or argon.

• Reagent Addition: To the flask, add the 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoic acid (1.0 eq) and a sufficient volume of anhydrous solvent to ensure stirring.

• Catalyst Addition: Add a catalytic amount (1-2 drops) of anhydrous DMF via syringe.

• Chlorinating Agent: Slowly add thionyl chloride (approx. 1.5-2.0 eq) dropwise via syringe at room temperature. Gas evolution (SO₂ and HCl) will be observed.

• Reaction: Gently heat the reaction mixture to a mild reflux (e.g., 40-50°C) and stir for 2-4 hours, or until gas evolution ceases and TLC analysis shows complete consumption of the starting material.[7]

• Isolation: Cool the reaction to room temperature. Carefully remove the solvent and excess thionyl chloride under reduced pressure (ensure the vacuum pump is protected from corrosive gases with a base trap). The resulting crude 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride is often used directly in the next step without further purification.[7]

Visualizations

Caption: Workflow for maintaining an anhydrous reaction environment.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. savemyexams.com [savemyexams.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. 5-BROMO-2-CHLORO-BENZOYL CHLORIDE | 21900-52-7 [chemicalbook.com]
• 8. A kind of synthetic method for preparing 5-bromo-2-chloro-4'-ethoxydiphenylmethane - Eureka | Patsnap [eureka.patsnap.com]
• 9. Organic Syntheses Procedure [orgsyn.org]

Optimizing reaction conditions for 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride to maximize yield

Welcome to our dedicated technical support center for the synthesis and optimization of 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride. This resource is tailored for researchers, medicinal chemists, and process development scientists who are working with this highly functionalized and reactive intermediate. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate the complexities of your synthesis and maximize your yield and purity.

The synthesis of a di-acyl chloride like 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride presents unique challenges due to the differential reactivity of the sulfonyl chloride and the benzoyl chloride moieties. This guide is structured to address these specific challenges head-on, providing not just protocols, but the underlying chemical principles to empower you to make informed decisions in your experimental design.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of low yields in the synthesis of 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride?

A1: The most frequent cause of low yields is the hydrolysis of the highly reactive sulfonyl chloride and benzoyl chloride functional groups.[1][2] Both are sensitive to moisture from solvents, reagents, and the atmosphere. Rigorously anhydrous conditions are paramount for success. Another significant factor can be incomplete conversion of the starting benzoic acid, or side reactions such as the formation of diaryl sulfones during the chlorosulfonation step.[1]

Q2: I am observing the formation of a significant, high-molecular-weight impurity. What is it likely to be and how can I avoid it?

A2: This is likely a diaryl sulfone, a common byproduct in chlorosulfonation reactions.[1] It forms when the newly generated sulfonyl chloride reacts with another molecule of the starting aromatic compound. To minimize its formation, it is crucial to use a sufficient excess of the chlorosulfonating agent and to control the reaction temperature. The order of addition is also critical; the aromatic compound should be added to the chlorosulfonating agent to ensure the latter is always in excess.[1]

Q3: Can I use thionyl chloride to convert the precursor 2-bromo-5-(chlorosulfonyl)-4-fluorobenzoic acid to the final product?

A3: Yes, thionyl chloride is a suitable reagent for converting a carboxylic acid to a benzoyl chloride.[3][4] However, given the presence of the sulfonyl chloride group, which can also react with or be affected by the conditions of the acid chloride formation, careful optimization of reaction temperature and time is necessary. The use of a catalyst, such as a catalytic amount of N,N-dimethylformamide (DMF), can allow for milder reaction conditions.[3]

Q4: What is the best way to purify the final product?

A4: Given the reactivity of the product, purification should be conducted under strictly anhydrous conditions. For a solid product, recrystallization from a non-polar, anhydrous solvent is a viable option.[1] If the product is a liquid or a low-melting solid, distillation under high vacuum can be employed, but care must be taken to avoid thermal decomposition.[1] In many cases, to avoid yield loss during purification, the crude product can be used directly in the subsequent step, provided a reliable method for determining its purity and concentration is available.

Troubleshooting and Optimization Guides

Issue 1: Low Yield and Incomplete Conversion in the Chlorosulfonation Step

Symptoms:

• TLC or NMR analysis of the crude product shows a significant amount of unreacted 2-bromo-4-fluorobenzoic acid.

• The overall isolated yield of 2-bromo-5-(chlorosulfonyl)-4-fluorobenzoic acid is below expectations.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Step	Expected Outcome
Insufficient Chlorosulfonating Agent	Increase the molar excess of chlorosulfonic acid. A 3-5 fold excess is a good starting point.	Drive the reaction equilibrium towards the product, increasing conversion.
Low Reaction Temperature	Gradually increase the reaction temperature. Monitor the reaction progress by TLC or NMR at regular intervals. Start at 0-5 °C and slowly warm to room temperature or slightly above.	Increased reaction rate and conversion. Be cautious of increased byproduct formation at higher temperatures.
Short Reaction Time	Extend the reaction time. Ensure the reaction is monitored until no further consumption of the starting material is observed.	Allow the reaction to proceed to completion.
Poor Mixing	Ensure vigorous stirring throughout the reaction, especially if the starting material is not fully soluble.	Improved mass transfer and reaction rate.

Experimental Protocol: Chlorosulfonation of 2-Bromo-4-fluorobenzoic acid

• Reaction Setup: In a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add chlorosulfonic acid (3-5 equivalents). Cool the flask to 0 °C in an ice bath.

• Addition of Starting Material: Dissolve 2-bromo-4-fluorobenzoic acid (1 equivalent) in a minimal amount of a dry, inert solvent (e.g., dichloromethane) if necessary, or add it portion-wise as a solid to the stirred chlorosulfonic acid. The addition should be slow to control the exotherm.

• Reaction: After the addition is complete, allow the reaction to stir at 0-5 °C for 30 minutes, then slowly warm to room temperature. Monitor the reaction progress by taking small aliquots, quenching them carefully in ice water, and analyzing by TLC or NMR.

• Work-up: Once the reaction is complete, carefully pour the reaction mixture onto crushed ice. The product should precipitate as a solid.

• Isolation: Collect the solid by vacuum filtration, wash with cold water to remove excess acid, and dry thoroughly under vacuum.

Issue 2: Hydrolysis of the Product During Work-up and Purification

Symptoms:

• The isolated product is sticky or oily, and NMR analysis shows the presence of the corresponding sulfonic acid and/or benzoic acid.

• A significant decrease in yield is observed after the work-up and purification steps.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Step	Expected Outcome
Presence of Water in Solvents/Reagents	Ensure all solvents are freshly distilled and dried over a suitable drying agent. Use anhydrous reagents.	Minimized contact with water, reducing the rate of hydrolysis.[2]
Atmospheric Moisture	Conduct the reaction and all subsequent manipulations under a dry, inert atmosphere (e.g., nitrogen or argon).	Exclusion of atmospheric moisture, preserving the integrity of the product.
Aqueous Work-up	If an aqueous work-up is unavoidable, perform it as quickly as possible at low temperatures. Use cold brine to wash the organic layer, as it can reduce the solubility of water in the organic phase.	Reduced contact time with water, minimizing hydrolysis.[1]
Inappropriate Purification Method	Avoid purification methods that involve protic solvents or exposure to moisture. If using column chromatography, ensure the silica gel is thoroughly dried and use anhydrous eluents.	Preservation of the product during purification.

dot

Caption: Troubleshooting workflow for hydrolysis issues.

Issue 3: Formation of Benzoyl Chloride is Sluggish or Incomplete

Symptoms:

• After reacting 2-bromo-5-(chlorosulfonyl)-4-fluorobenzoic acid with a chlorinating agent, a significant amount of the starting material remains.

• The desired 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride is not the major product.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Step	Expected Outcome
Insufficient Chlorinating Agent	Use a slight excess (1.2-1.5 equivalents) of thionyl chloride or oxalyl chloride.[3]	Ensure complete conversion of the carboxylic acid.
Low Reaction Temperature	If using thionyl chloride, refluxing the mixture is often necessary.[3] If using oxalyl chloride, the reaction may need to be gently warmed.	Increased reaction rate to drive the reaction to completion.
Absence of a Catalyst	When using oxalyl chloride, add a catalytic amount of DMF. For thionyl chloride, a catalyst is not always necessary but can sometimes accelerate the reaction.	Increased reaction rate and potentially milder reaction conditions.[3]
Purity of Starting Material	Ensure the starting 2-bromo-5-(chlorosulfonyl)-4-fluorobenzoic acid is pure and dry. Impurities can interfere with the reaction.	A cleaner reaction profile and improved conversion.

Experimental Protocol: Conversion to Benzoyl Chloride

• Reaction Setup: In a dry round-bottom flask equipped with a reflux condenser and a gas outlet connected to a scrubber (to neutralize HCl and SO2 byproducts), add 2-bromo-5-(chlorosulfonyl)-4-fluorobenzoic acid (1 equivalent).

• Addition of Thionyl Chloride: Add thionyl chloride (1.5-2.0 equivalents) to the flask.

• Reaction: Heat the mixture to reflux and maintain for 2-4 hours, or until the evolution of gas ceases and the starting material is consumed (monitor by TLC, if applicable, by quenching a small aliquot).

• Isolation: After the reaction is complete, remove the excess thionyl chloride by distillation under reduced pressure. The crude 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride can often be used directly in the next step.

Visualization of the Synthetic Pathway

dot

Caption: Proposed synthetic pathway.

References

• ResearchGate. (n.d.). Synthesis of substituted benzoyl chlorides. [Link]

• Wikipedia. (2024). Thionyl chloride. [Link]

• askIITians. (2025). Benzoyl chloride is prepared from benzoic acid by. [Link]

• Wikipedia. (2024). Benzoyl chloride. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Benzoyl chloride - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Benzoyl chloride is prepared from benzoic acid by:A. Cl2 and hνB. SO2 - askIITians [askiitians.com]

Technical Support Center: Purification & Handling of 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl Chloride Derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the synthesis and purification of highly reactive electrophiles. 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride is a notorious "double-headed dragon." It possesses two highly moisture-sensitive sites: an acyl chloride and a chlorosulfonyl group. The strong electron-withdrawing effect of the fluorine atom at the 4-position drastically increases the electrophilicity of both adjacent functional groups via induction.

Consequently, standard purification techniques like aqueous workups or silica gel chromatography will inevitably lead to catastrophic hydrolysis. This guide provides field-proven, self-validating methodologies to isolate these derivatives with pristine purity.

Section 1: Solvent Compatibility & Quantitative Data

Selecting the right solvent is the difference between a 95% yield and a polymeric mess. The table below summarizes the quantitative parameters for solvent selection when handling this bis-chloride.

Solvent Class	Representative Solvent	Max Allowable H₂O	Bis-Chloride Half-Life (25°C)	Application Suitability
Hydrocarbon	Toluene	< 10 ppm	> 30 Days	Highly Recommended (Co-evaporation / Crystallization)
Aliphatic	Hexane / Heptane	< 10 ppm	> 30 Days	Highly Recommended (Anti-solvent for precipitation)
Halogenated	Dichloromethane	< 50 ppm	~ 7 Days	Acceptable (Reaction solvent; avoid for long-term storage)
Ether	Diethyl Ether	< 100 ppm	< 24 Hours	Not Recommended (Hygroscopic; risk of ether cleavage)
Protic	Methanol / Water	N/A	< 1 Minute	Fatal (Rapid solvolysis and complete degradation)

Section 2: Troubleshooting & FAQs

Q1: Why did my product turn into an insoluble white paste during silica gel chromatography? A: Standard silica gel chromatography is fundamentally incompatible with bis-chlorides. Silica contains free surface silanols and tightly adsorbed water. When you load 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride, the highly reactive acyl chloride hydrolyzes first, followed by the sulfonyl chloride. This generates HCl and forms a polymeric sulfonic/carboxylic acid network that irreversibly binds to the stationary phase 1[1]. For these compounds, vacuum distillation or anhydrous crystallization must be used instead 2[2].

Q2: Can I use a quick, ice-cold aqueous bicarbonate wash to remove excess acid? A: Absolutely not. While some mono-sulfonyl chlorides can survive a rapid cold aqueous workup 3[3], the dual reactive sites on this specific fluorinated derivative are far too electrophilic. Any contact with water will initiate rapid hydrolysis. Acidic impurities must be removed via co-evaporation or high-vacuum stripping.

Q3: Why must I use a Schlenk line for filtration? Can't I just work quickly in the air? A: Working "quickly" is a false economy. Standard Büchner vacuum filtration pulls hundreds of liters of moist room air directly through your hygroscopic product cake. This will superficially hydrolyze the crystal surfaces, leading to poor coupling yields in your next step. Schlenk techniques ensure the product only contacts inert gas, preserving the integrity of the reactive chlorides .

Section 3: Purification Workflow & Standard Operating Procedures

Workflow for moisture-sensitive bis-chloride purification based on physical state.

Protocol A: Removal of Chlorinating Agents (Co-Evaporation)

Causality: After synthesis, the crude mixture often contains excess thionyl chloride (SOCl₂) or chlorosulfonic acid. Simple vacuum concentration fails because these dense liquids get trapped in the viscous product matrix. Adding dry toluene acts as a "chaser" solvent, sweeping these volatiles away under vacuum and preventing the thermal degradation of the bis-chloride.

• Step 1: Transfer the crude reaction mixture to a dry Schlenk flask under argon.

• Step 2: Add 5 volumes of strictly anhydrous toluene.

• Step 3: Evaporate under reduced pressure (approx. 40°C at 50 Torr) using a rotary evaporator vented with argon.

• Step 4: Repeat the toluene addition and evaporation two more times.

• Self-Validating Step: Hold a piece of wet pH paper near the vacuum exhaust or cold trap line. If the paper turns red, acidic volatiles (HCl/SO₂) are still present. The protocol is only complete when a fresh evaporation yields a distillate that no longer affects the pH paper.

Protocol B: Anhydrous Schlenk Recrystallization (For Solid Derivatives)

Causality: Dissolving the crude solid in a minimal amount of hot, dry aprotic solvent, followed by the addition of a non-polar anti-solvent, forces crystallization without introducing nucleophiles.

• Step 1 (Self-Validating Solvent Prep): Distill toluene and hexane over sodium/benzophenone. The persistent deep blue color of the ketyl radical is your self-validating indicator that the solvent is strictly anhydrous and oxygen-free.

• Step 2: Under argon, dissolve the crude bis-chloride in the minimum amount of hot (60°C) anhydrous toluene.

• Step 3: Slowly add anhydrous hexane dropwise until the solution becomes slightly turbid (the cloud point).

• Step 4: Allow the flask to cool slowly to room temperature, then transfer to a -20°C freezer overnight to maximize crystal yield.

• Step 5: Filter the crystals using a Schlenk frit under positive argon pressure. Wash with -20°C anhydrous hexane.

• Step 6: Dry the filter cake under high vacuum (<0.1 Torr) for 4 hours.

Protocol C: Kugelrohr Short-Path Distillation (For Liquid/Oil Derivatives)

Causality: For liquid derivatives, short-path distillation minimizes the residence time at elevated temperatures, drastically reducing the risk of thermal decomposition (e.g., loss of SO₂ gas from the sulfonyl chloride).

• Step 1: Load the dried crude oil into a Kugelrohr distillation bulb.

• Step 2: Apply high vacuum (<0.1 Torr) and allow the system to equilibrate for 15 minutes at room temperature to remove trace solvents.

• Step 3: Gradually increase the oven temperature in 10°C increments.

• Self-Validating Step: Continuously monitor the vacuum gauge. A sudden spike in pressure indicates thermal decomposition (gas evolution). If this occurs, immediately lower the oven temperature by 15°C and ensure your vacuum pump is operating at maximum efficiency.

• Step 4: Collect the pure bis-chloride in the receiving bulb cooled with dry ice/acetone. Backfill the apparatus with argon before retrieving the product.

References

• Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group - University of Pittsburgh.

• Preventing decomposition of sulfonyl chloride during reaction. Benchchem. 3

• General procedures for the purification of Acid chlorides. LookChem. 2

• Acid Chloride/ chloroformate purification? ResearchGate. 1

Sources

• 1. researchgate.net [researchgate.net]
• 2. General procedures for the purification of Acid chlorides - Chempedia - LookChem [lookchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Minimizing unwanted side reactions of 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride in basic media

Welcome to the Technical Support Center for 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride . This guide is engineered for synthetic chemists and drug development professionals who are utilizing this highly versatile, yet challenging, trifunctional building block.

Because this molecule contains three highly reactive electrophilic sites, utilizing it in basic media often leads to complex mixtures, oligomerization, or complete degradation if the reaction kinetics are not strictly controlled. This guide provides field-proven troubleshooting, causality-based explanations, and self-validating protocols to ensure absolute chemoselectivity.

I. Mechanistic Overview & Reactivity Mapping

Before troubleshooting, it is critical to understand the hierarchy of electrophilicity within the molecule. The reactivity is dictated by the hard/soft nature of the electrophiles and the electronic activation of the aromatic ring.

Fig 1: Trifunctional reactivity map of 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride.

II. Troubleshooting & FAQs

Q1: Why do I observe complex mixtures and massive yield losses when reacting this building block with amines in standard basic media (e.g., NaOH or TEA at Room Temperature)? A: You are observing a failure in chemoselectivity compounded by side reactions. When exposed to basic media and nucleophiles without strict kinetic controls, three competing reactions occur simultaneously:

• Non-selective amidation: Both the -COCl and -SO2Cl sites react with the amine.

• Hydrolysis: If inorganic bases (like K2CO3 or NaOH) are used in aqueous mixtures, base-catalyzed hydrolysis rapidly converts the acid chlorides to unreactive carboxylic and sulfonic acids[1].

• Nucleophilic Aromatic Substitution (SNAr): The fluorine atom is highly activated toward displacement. The electron-withdrawing -SO2Cl and -COCl groups stabilize the negative charge developed in the transition state through a Meisenheimer complex, making the C-F bond highly susceptible to nucleophilic attack by the amine or the base itself[1].

Q2: How can I achieve strictly chemoselective amidation at the benzoyl chloride without triggering the sulfonyl chloride or displacing the fluorine? A: You must exploit the kinetic difference between the electrophiles. The carbon atom in the benzoyl chloride is a "harder" and significantly faster electrophile than the sulfur atom in the sulfonyl chloride[2].

• Temperature Control: Lower the reaction to 0 °C. This provides enough thermal energy to overcome the activation barrier for amidation at the -COCl, but keeps the reaction rate at the -SO2Cl negligible.

• Base Selection: Use a sterically hindered, non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA). This neutralizes the generated HCl without acting as a competing nucleophile.

• Solvent: Use anhydrous Dichloromethane (DCM). Avoid polar aprotic solvents like DMF or DMSO, which drastically accelerate unwanted SNAr defluorination.

Q3: During the subsequent sulfonamide synthesis step, I am seeing significant defluorination (SNAr side product). How do I suppress this? A: SNAr defluorination is a classic side reaction when forcing conditions (heat) are applied to functionalize the less reactive sulfonyl chloride. To suppress SNAr, do not use heat. Instead, utilize nucleophilic catalysis . By adding Pyridine, you convert the sulfonyl chloride into a highly reactive sulfonylpyridinium intermediate[2]. This lowers the activation energy, allowing the sulfonamidation to proceed rapidly at room temperature, keeping the thermal energy well below the threshold required for SNAr activation.

III. Quantitative Data: Condition Optimization

The following table summarizes the product distribution based on varying reaction conditions during the initial amidation step (1.0 eq Amine). It highlights the necessity of strict parameter control.

Reaction Conditions	Base Selection	Solvent System	Temp (°C)	Target Amide (%)	Bis-Amide (%)	SNAr Defluorination (%)	Hydrolysis (%)
Amine (1.0 eq)	NaOH (aq)	THF / H2O	25	25	15	10	50
Amine (1.0 eq)	TEA (2.0 eq)	DMF	60	30	30	35	5
Amine (1.0 eq)	Pyridine (2.0 eq)	DCM	25	75	20	<1	<2
Amine (1.0 eq)	DIPEA (1.2 eq)	DCM	0	>95	<2	<1	<2

IV. Self-Validating Experimental Protocols

The following workflows are designed as self-validating systems. By incorporating specific quenching and monitoring steps, you can verify the integrity of the reaction in real-time before proceeding to isolation.

Fig 2: Optimized workflow for sequential chemoselective functionalization avoiding SNAr.

Protocol A: Chemoselective Amidation (Targeting -COCl)

Objective: Form the benzamide while leaving the sulfonyl chloride and aryl fluoride completely intact.

• Preparation: Flame-dry a round-bottom flask under inert gas (N2 or Argon). Add 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride (1.0 eq) and dissolve in anhydrous DCM (0.2 M concentration).

• Cooling: Submerge the flask in an ice-water bath and allow the solution to equilibrate to exactly 0 °C for 15 minutes.

• Base Addition: Add anhydrous DIPEA (1.2 eq) dropwise.

• Nucleophile Addition: Dissolve the primary/secondary amine (1.0 eq) in a small volume of anhydrous DCM. Add this solution dropwise over 30 minutes using a syringe pump to prevent localized heating and concentration spikes.

• Self-Validation (TLC Quench): After 1 hour, withdraw a 10 µL aliquot. Quench it immediately into 200 µL of anhydrous methanol containing a drop of TEA.

  • Logic: Methanol will instantly convert any unreacted -COCl into a methyl ester. Run a TLC (Hexanes/EtOAc). If you see the methyl ester spot, the reaction is incomplete. If only the amide spot is present, the -COCl has been fully consumed.

• Workup: Quench the bulk reaction with cold 1N HCl (aq) to protonate excess amine and DIPEA. Extract with DCM, dry over MgSO4, and concentrate under reduced pressure without heating above 30 °C to prevent premature degradation of the remaining -SO2Cl.

Protocol B: Mild Sulfonamidation (Targeting -SO2Cl)

Objective: Convert the intermediate from Protocol A into a sulfonamide without triggering SNAr defluorination.

• Preparation: Dissolve the crude intermediate from Protocol A (1.0 eq) in anhydrous DCM (0.2 M).

• Catalytic Activation: Add Pyridine (2.0 eq) at room temperature (20-25 °C). Stir for 10 minutes.

  • Logic: The solution may turn slightly yellow, indicating the formation of the highly electrophilic sulfonylpyridinium intermediate[2].

• Nucleophile Addition: Add the second amine (1.2 eq) dropwise.

• Self-Validation (LC-MS): Monitor the reaction via LC-MS after 2 hours. Look for the mass of the desired bis-functionalized product. Crucially, check the chromatogram for a mass corresponding to [M - 19 + Amine Mass], which indicates SNAr defluorination. Under these mild, pyridine-catalyzed conditions, this peak should be <1%.

• Workup: Wash the organic layer sequentially with 1N HCl (to remove pyridine), saturated NaHCO3, and brine. Dry and concentrate to yield the final, intact fluorinated product.

V. References

• Poly(aryl ether benzimidazoles) | Macromolecules - ACS Publications. acs.org.

• An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group - Benchchem. benchchem.com.

• Monitoring, Modelling and Optimisation of Continuous Flow Reactions Using On-line Mass Spectrometry. whiterose.ac.uk.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Validation & Comparative

2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride vs 4-fluorobenzenesulfonyl chloride reactivity comparison

Chemoselectivity and Scaffold Diversification: A Comparative Guide to 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride vs. 4-Fluorobenzenesulfonyl chloride

In modern drug discovery and complex library synthesis, the strategic selection of polyfunctional building blocks dictates the efficiency of exploring chemical space. This guide provides an in-depth comparative analysis between a highly functionalized bifunctional electrophile—2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride (Compound 1)—and a standard monofunctional electrophile—4-fluorobenzenesulfonyl chloride (Compound 2).

By exploring the mechanistic causality behind their reactivity differences, we establish self-validating experimental protocols for sequential functionalization and provide a framework for leveraging these reagents in late-stage scaffold diversification.

Section 1: Structural and Mechanistic Profiling

Compound 1: The Polyfunctional Hub

Compound 1 is a tetrasubstituted benzene ring featuring four distinct, orthogonal reactivity vectors:

• Acyl Chloride (-COCl) : The hardest and most reactive electrophilic center.

• Sulfonyl Chloride (-SO2Cl) : A moderately reactive electrophile.

• Aryl Fluoride (-F) : Highly activated for Nucleophilic Aromatic Substitution (S_NAr) by the synergistic electron-withdrawing effects of the ortho-sulfonyl and para-carbonyl groups.

• Aryl Bromide (-Br) : A robust handle for transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig) once the electrophilic sites are capped.

Compound 2: The Monofunctional Capping Agent

Compound 2 features only two reactive sites:

• Sulfonyl Chloride (-SO2Cl) : The primary site for the sulfonylation of amines and alcohols.

• Aryl Fluoride (-F) : Moderately activated for S_NAr by the para-sulfonyl group, requiring harsher conditions (higher temperatures, stronger nucleophiles) compared to Compound 1.

Mechanistic Causality of Chemoselectivity

The cornerstone of utilizing Compound 1 lies in the kinetic differentiation between the acyl chloride and the sulfonyl chloride. The carbonyl carbon is sp2 hybridized and highly exposed, facilitating a rapid addition-elimination mechanism via a low-energy tetrahedral intermediate[1]. Conversely, the sulfonyl sulfur is sterically hindered by two oxygen atoms in a tetrahedral geometry, reacting via a higher-energy SN​2 -like transition state[2]. Consequently, at cryogenic temperatures (-78 °C to 0 °C), nucleophiles exclusively attack the acyl chloride, leaving the sulfonyl chloride intact for subsequent derivatization.

Figure 1: Comparative reactivity maps highlighting orthogonal reaction pathways.

Section 2: Comparative Reactivity Data

To effectively design synthetic routes, understanding the physicochemical boundaries of these reagents is critical. Both compounds are highly moisture-sensitive; contact with water liberates toxic and corrosive gases, including hydrogen chloride, hydrogen fluoride, and sulfur oxides[3][4].

Table 1: Physicochemical and Reactivity Profile Comparison

Feature	2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride	4-Fluorobenzenesulfonyl chloride
Primary Electrophile	Acyl Chloride (-COCl)	Sulfonyl Chloride (-SO2Cl)
Secondary Electrophile	Sulfonyl Chloride (-SO2Cl)	None
S_NAr Activation Level	Very High (Activated by ortho & para EWGs)	Moderate (Activated by para EWG only)
Cross-Coupling Handle	Aryl Bromide (-Br)	None
Moisture Sensitivity	Extreme (Rapid hydrolysis of -COCl)	High (Hydrolysis of -SO2Cl)[3]
Primary Application	Complex scaffold generation, library synthesis	Simple sulfonylation, amine capping

Section 3: Self-Validating Experimental Protocols

Safety Warning: All reactions must be conducted under a strict inert atmosphere (Argon/N2) using anhydrous solvents to prevent degradation[3][4].

Protocol A: Sequential Chemoselective Amidation and Sulfonylation of Compound 1

Objective : Synthesize an unsymmetrical amido-sulfonamide scaffold. Causality & Validation : By strictly controlling the stoichiometry (1.0 equivalent of the first amine) and temperature (-78 °C), we exploit the kinetic preference of the acyl chloride. The self-validating step is LCMS monitoring: the intermediate must show the exact mass of the mono-amide with the isotopic signature of an intact chlorine atom (from the unreacted -SO2Cl) and a bromine atom (a characteristic 1:1 M/M+2 isotope pattern).

Step-by-Step Methodology :

• Chemoselective Amidation : Dissolve Compound 1 (1.0 mmol) in anhydrous DCM (10 mL) under Argon and cool to -78 °C.

• Add a solution of Amine A (1.0 mmol) and N,N-diisopropylethylamine (DIPEA, 1.1 mmol) in DCM (2 mL) dropwise over 15 minutes.

• Stir at -78 °C for 1 hour. Validation: TLC/LCMS should indicate complete consumption of Compound 1 and formation of the mono-amide. If di-addition is observed, ensure the temperature is strictly maintained and consider a weaker base.

• Sulfonylation : Warm the reaction to 0 °C. Add Amine B (1.2 mmol) followed by Pyridine (2.0 mmol).

• Allow the reaction to warm to room temperature (25 °C) and stir for 4 hours. Validation: LCMS should confirm the displacement of the second chlorine atom, yielding the amido-sulfonamide.

• Workup : Quench with 1N HCl, extract with EtOAc, wash with brine, dry over Na2SO4, and purify via flash chromatography.

Protocol B: Standard Sulfonylation and S_NAr of Compound 2

Objective : Synthesize a 4-substituted benzenesulfonamide. Causality & Validation : Compound 2 lacks the acyl chloride, so standard sulfonylation conditions apply. The subsequent S_NAr requires elevated temperatures because the fluorine is only activated by one electron-withdrawing group.

Step-by-Step Methodology :

• Sulfonylation : Dissolve Compound 2 (1.0 mmol) in DCM (10 mL) at 0 °C. Add Amine A (1.1 mmol) and Triethylamine (TEA, 1.5 mmol). Stir at room temperature for 2 hours.

• S_NAr : Isolate the resulting sulfonamide. Dissolve it in anhydrous DMF (5 mL). Add a nucleophile (e.g., sodium methoxide or a secondary amine, 2.0 mmol) and heat to 80–100 °C for 12 hours.

• Validation: Monitor by LCMS. The mass shift will correspond to the loss of fluorine (-19 Da) and the addition of the nucleophile mass.

Figure 2: Step-by-step workflow for the sequential functionalization of Compound 1.

Section 4: Strategic Applications in Drug Discovery

While 4-fluorobenzenesulfonyl chloride is an excellent reagent for capping amines to improve metabolic stability or modulate lipophilicity, 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride is a true "complexity-generating" engine.

After sequential amidation and sulfonylation, the highly activated fluorine in Compound 1 can be displaced by oxygen, nitrogen, or sulfur nucleophiles under remarkably mild conditions—often at room temperature due to the massive electron-withdrawing pull of the ortho-sulfonamide and para-amide groups. Finally, the bromine atom serves as a pristine handle for late-stage Pd-catalyzed cross-coupling, enabling the rapid generation of diverse, patentable chemical space (such as quinazoline or saccharin-like derivatives) from a single starting material.

References

• ACS Publications. "Metal-Free Oxidative Formation of Aryl Esters by Catalytic Coupling of Acyl and Sulfonyl Chlorides with Arylboronic Acids." The Journal of Organic Chemistry. Available at: [Link]

• TIGP. "Nucleophilic Substitution and Elimination Reaction." Academia Sinica. Available at:[Link]

Sources

• 1. tigp-scst.chem.sinica.edu.tw [tigp-scst.chem.sinica.edu.tw]
• 2. pubs.acs.org [pubs.acs.org]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]

Spectroscopic Confirmation of 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl Chloride Reaction Products: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison and experimental framework for the spectroscopic confirmation of reaction products derived from 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride. As a bifunctional reagent containing both a highly reactive benzoyl chloride and a sulfonyl chloride moiety, meticulous characterization is essential to verify the regioselectivity and completeness of its reactions. This document offers field-proven insights and detailed protocols to ensure the unambiguous identification of reaction products using a suite of spectroscopic techniques.

Understanding the Reactivity of 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride

The subject molecule possesses two distinct electrophilic sites: the carbonyl carbon of the benzoyl chloride and the sulfur atom of the sulfonyl chloride. The benzoyl chloride is generally more reactive towards nucleophiles than the sulfonyl chloride. This difference in reactivity allows for selective reactions under controlled conditions. However, with strong nucleophiles or harsher conditions, reaction at both sites is possible. Therefore, spectroscopic analysis must be robust enough to distinguish between monosubstituted and disubstituted products.

This guide will focus on two common transformations: the reaction with a primary amine (benzylamine) to form an amide, and the reaction with an alcohol (methanol) to form an ester. These examples will serve as a basis for comparing the spectroscopic signatures of the starting material and its derivatives.

Core Spectroscopic Techniques for Product Confirmation

A multi-technique approach is crucial for the unambiguous structural elucidation of the reaction products. The primary methods include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): Provides detailed information about the chemical environment of hydrogen, carbon, and fluorine atoms, respectively. It is invaluable for identifying changes in the molecular structure upon reaction.[1] ¹⁹F NMR is particularly powerful due to the fluorine atom in the starting material, offering a sensitive probe of electronic changes in the aromatic ring.[2][3]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Used to identify the presence or absence of specific functional groups by detecting their characteristic vibrational frequencies. The carbonyl (C=O) stretching frequency is a key diagnostic tool in these reactions.[4]

• Mass Spectrometry (MS): Determines the molecular weight of the product and provides information about its structure through fragmentation patterns. The observation of the correct molecular ion peak is a strong confirmation of a successful reaction.[5]

Case Study 1: Reaction with Benzylamine (Amide Formation)

The reaction of 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride with benzylamine is expected to proceed via nucleophilic acyl substitution at the more reactive benzoyl chloride site to yield N-benzyl-2-bromo-5-(chlorosulfonyl)-4-fluorobenzamide.[6][7]

Comparative Spectroscopic Data

Spectroscopic Feature	2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride (Starting Material)	N-benzyl-2-bromo-5-(chlorosulfonyl)-4-fluorobenzamide (Product)	Rationale for Change
¹H NMR	Aromatic protons (2H)	Aromatic protons (7H), Amide N-H (1H, broad), Benzyl CH₂ (2H)	Incorporation of the benzylamine moiety introduces new aromatic and aliphatic protons, along with a characteristic broad amide proton signal.
¹³C NMR	Carbonyl carbon (~164-168 ppm)	Carbonyl carbon (~165-170 ppm), Benzyl carbons	The chemical shift of the carbonyl carbon changes slightly, and new signals for the benzyl group carbons appear.[1]
¹⁹F NMR	Singlet	Singlet (slight shift)	The chemical environment of the fluorine atom is altered by the substitution at the para-position, leading to a small change in its chemical shift.[8]
FT-IR	C=O stretch (acyl chloride) ~1775-1810 cm⁻¹[9]	C=O stretch (amide I band) ~1630-1680 cm⁻¹[10]; N-H stretch ~3300 cm⁻¹	The high-frequency acyl chloride carbonyl stretch is replaced by the lower-frequency amide carbonyl stretch. The appearance of an N-H stretch confirms amide formation.[11]
Mass Spec (EI)	M⁺	M⁺ (corresponding to the product)	The molecular ion peak will shift to a higher m/z value corresponding to the addition of the benzylamine fragment minus HCl. A characteristic fragment at m/z 105 (benzoyl cation) may be less prominent or absent in the product spectrum.[12]

Experimental Protocol: Amide Synthesis

• Dissolve 2-Bromo-5-(chlorosulfonyl)-4-fluorobenzoyl chloride (1.0 equiv.) in an anhydrous aprotic solvent (e.g., THF or DCM) under an inert atmosphere (N₂ or Ar).[13]

• Cool the solution to 0 °C in an ice bath.[14]

• Add triethylamine (1.1-1.5 equiv.) to the solution to act as an acid scavenger.[6]

• Slowly add a solution of benzylamine (1.0 equiv.) in the same solvent to the reaction mixture.[15]

• Allow the reaction to warm to room temperature and stir for 1-16 hours.[6]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction with water or a saturated aqueous NaHCO₃ solution.[6]

• Perform a liquid-liquid extraction with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.[6]

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization.[6]

Workflow for Amide Synthesis and Confirmation

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. researchgate.net [researchgate.net]
• 9. Chemistry: Infrared spectra of acid chlorides [openchemistryhelp.blogspot.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. m.youtube.com [m.youtube.com]
• 12. In Vivo Neurochemical Monitoring using Benzoyl Chloride Derivatization and Liquid Chromatography – Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pure.hud.ac.uk [pure.hud.ac.uk]